3-(3,5-Dichlorophenyl)-1,1-dimethylurea

• CAS: 10290-38-7

Core Science & Biosynthesis

3-(3,5-Dichlorophenyl)-1,1-dimethylurea chemical properties and structure

Chemical Profile & Research Applications

Part 1: Executive Summary & Structural Logic

The "Meta-Meta" Probe in Photosystem II Research

While Diuron (3,4-DCMU) is the industry-standard herbicide and photosynthesis inhibitor, its structural isomer 3-(3,5-Dichlorophenyl)-1,1-dimethylurea (CAS: 10290-38-7) serves a critical role in Structure-Activity Relationship (SAR) studies.

This guide details the physicochemical properties, synthesis, and mechanistic utility of the 3,5-isomer. Unlike the asymmetric 3,4-substitution of Diuron, the 3,5-isomer presents a symmetrical hydrophobic face . In the context of the D1 protein binding pocket (Q_B site) of Photosystem II, this symmetry acts as a molecular probe, testing the steric tolerance of the binding cleft. Research indicates that while the 3,4-substitution pattern is optimized for high-affinity binding (locking the plastoquinone exchange), the 3,5-pattern often exhibits altered binding kinetics, making it an essential negative or differential control in high-precision assays.

Part 2: Chemical Identity & Physicochemical Profile[1]

Structural Analysis

The 3,5-dichlorophenyl moiety creates a distinct electronic and steric profile compared to the 3,4-analog. The absence of a para-substituent (4-position) and the presence of two meta-substituents (3,5-position) alters the dipole moment and the ability of the molecule to engage in

-stacking interactions within the target active site.

Property	Data	Notes
IUPAC Name	3-(3,5-Dichlorophenyl)-1,1-dimethylurea	Distinct from Diuron (3,4-isomer)
CAS Number	10290-38-7	Specific to the 3,5-isomer
Molecular Formula		Isomeric with Diuron
Molecular Weight	233.09 g/mol
Appearance	White Crystalline Solid
Solubility	Low in water (~40 mg/L); Soluble in polar organic solvents (Acetone, DMSO)	Lipophilic nature requires organic co-solvent for bioassays
LogP (Predicted)	~2.8 - 3.1	High lipophilicity facilitates membrane penetration
H-Bond Donors	1 (Amide NH)	Critical for binding to Ser-264 in D1 protein
H-Bond Acceptors	1 (Carbonyl O)

Part 3: Synthesis & Manufacturing Protocol

Objective: Synthesize high-purity 3-(3,5-Dichlorophenyl)-1,1-dimethylurea starting from 3,5-dichloroaniline. Mechanism: Nucleophilic addition of dimethylamine to an isocyanate intermediate generated in situ or isolated.

Reaction Pathway Diagram

Caption: Two-step synthesis via isocyanate intermediate. Step 1: Phosgenation.[1][2] Step 2: Urea formation.

Detailed Experimental Protocol

Phase 1: Generation of Isocyanate

• Reagents: Dissolve 10.0 g of 3,5-dichloroaniline (CAS 626-43-7) in 100 mL of anhydrous toluene or dioxane.

• Activation: Add a solution of Triphosgene (6.1 g, 0.33 eq) dissolved in toluene dropwise at 0°C under

  atmosphere. Caution: Phosgene generation requires strict safety protocols and fume hood ventilation.

• Reflux: Heat the mixture to reflux (110°C) for 2-3 hours until HCl evolution ceases and the solution becomes clear.

• Isolation (Optional): The solvent can be removed in vacuo to isolate 3,5-dichlorophenyl isocyanate, but typically the solution is used directly (one-pot).

Phase 2: Urea Formation

• Addition: Cool the isocyanate solution to 10-15°C.

• Amination: Bubble anhydrous dimethylamine gas (or add 40% aqueous dimethylamine solution dropwise) into the reaction vessel. Maintain temperature <30°C to prevent side reactions.

• Precipitation: The urea product typically precipitates as a white solid during the addition.

• Work-up: Stir for 1 hour at room temperature. Filter the solid.[2]

• Purification: Recrystallize from ethanol or an ethanol/water mixture.

• Validation: Verify structure via

  -NMR (DMSO- ) and Melting Point determination.

Part 4: Mechanism of Action & Biological Interface

The Hill Reaction & Q_B Binding Pocket

Like its 3,4-analog, the 3,5-isomer targets the D1 protein of the Photosystem II (PSII) reaction center. However, the binding efficacy differs due to steric constraints.

• Primary Target: The compound competes with native Plastoquinone (PQ) for the

  binding site.

• Binding Mode:

  • The Amide NH forms a hydrogen bond with the hydroxyl group of Serine-264 on the D1 protein.

  • The Carbonyl Oxygen may interact with Histidine-215 (via peptide bond H-bonding).

  • Steric Fit (The 3,5-Difference): The 3,4-dichlorophenyl group of Diuron fits perfectly into the hydrophobic pocket, with the 4-Cl interacting with the bottom of the cleft. The 3,5-dichlorophenyl group, being wider and lacking the 4-Cl, experiences steric clashes and reduced van der Waals contact at the "depth" of the pocket. This typically results in a higher

    value (lower potency) compared to Diuron.

SAR Logic Diagram

Caption: Comparative binding logic. The 3,5-isomer probes the steric tolerance of the D1 protein pocket.

Part 5: Safety & Handling (E-E-A-T)

As a Senior Scientist, safety is paramount. Treat this compound with the same rigor as Diuron, assuming potential toxicity and environmental persistence.

• Hazard Class: Environmentally Hazardous Substance (Marine Pollutant).

• Signal Word: Warning.

• H-Statements:

  • H351: Suspected of causing cancer (based on Diuron data).

  • H373: May cause damage to organs through prolonged or repeated exposure.

  • H410: Very toxic to aquatic life with long-lasting effects.

• PPE: Nitrile gloves, safety goggles, and N95/P100 particulate respirator during weighing/synthesis.

Part 6: References

• Sigma-Aldrich. 3-(3,5-Dichlorophenyl)-1,1-dimethylurea Product Data (CAS 10290-38-7).Link

• National Institutes of Health (PubChem). Compound Summary: 3-(3,4-dichlorophenyl)-1,1-dimethylurea (Diuron - Comparative Analog).Link

• Francoeur, S. N., et al. (2007). Evaluation of the efficacy of the photosystem II inhibitor DCMU in periphyton. J. N. Am. Benthol. Soc. Link

• Trebst, A. (1987). The three-dimensional structure of the herbicide binding niche on the reaction center polypeptides of photosystem II. Z. Naturforsch. C. (Foundational text on Urea SAR).

• Google Patents. US2655445A: 3-(halophenyl)-1-methyl-1-(methyl or ethyl) ureas and herbicidal compositions. (Original synthesis patent covering isomeric variations). Link

Sources

• 1. DCMU - Wikipedia [en.wikipedia.org]
• 2. US2655445A - 3-(halophenyl)-1-methyl-1-(methyl or ethyl) ureas and herbicidal compositions and methods employing same - Google Patents [patents.google.com]

An In-Depth Technical Guide to the Synthesis of 3-(3,5-Dichlorophenyl)-1,1-dimethylurea

Abstract

This technical guide provides a comprehensive overview of the synthetic pathway for 3-(3,5-Dichlorophenyl)-1,1-dimethylurea, a significant compound in the landscape of chemical research and development. The document details the chemical principles, reaction mechanisms, and practical experimental protocols for the synthesis of this substituted urea derivative. It is intended for an audience of researchers, scientists, and professionals in drug development, offering field-proven insights and a self-validating system for the described protocols. The guide emphasizes safety, efficiency, and analytical validation of the final product.

Introduction: The Significance of Substituted Ureas

Substituted ureas represent a class of organic compounds with a wide array of applications, most notably as herbicides and in the pharmaceutical industry. The biological activity of these compounds is intrinsically linked to the nature and position of substituents on the phenyl ring and the urea moiety. The target molecule, 3-(3,5-Dichlorophenyl)-1,1-dimethylurea, is an isomer of the widely used herbicide Diuron [3-(3,4-dichlorophenyl)-1,1-dimethylurea]. The specific substitution pattern of the chlorine atoms on the phenyl ring can significantly influence the compound's efficacy, selectivity, and toxicological profile.

This guide will focus on a robust and reproducible two-step synthesis of 3-(3,5-Dichlorophenyl)-1,1-dimethylurea, commencing from the readily available precursor, 3,5-dichloroaniline. The synthetic strategy involves the formation of a key intermediate, 3,5-dichlorophenyl isocyanate, followed by its reaction with dimethylamine.

Strategic Overview of the Synthesis

The synthesis of 3-(3,5-Dichlorophenyl)-1,1-dimethylurea is most effectively achieved through a two-step process. This approach ensures high yields and purity of the final product by isolating the highly reactive isocyanate intermediate.

The overall transformation can be summarized as follows:

• Step 1: Phosgenation of 3,5-Dichloroaniline to form 3,5-Dichlorophenyl isocyanate. This initial step involves the reaction of 3,5-dichloroaniline with phosgene or a phosgene equivalent. The use of phosgene, while efficient, requires stringent safety precautions due to its extreme toxicity. Safer alternatives like triphosgene can also be employed.

• Step 2: Reaction of 3,5-Dichlorophenyl isocyanate with Dimethylamine. The isocyanate intermediate is then reacted with dimethylamine to yield the final product, 3-(3,5-Dichlorophenyl)-1,1-dimethylurea. This reaction is typically rapid and high-yielding.

In-Depth Mechanistic Analysis and Experimental Protocols

A thorough understanding of the underlying reaction mechanisms is crucial for optimizing reaction conditions and troubleshooting potential issues.

Step 1: Synthesis of 3,5-Dichlorophenyl isocyanate

The formation of the isocyanate intermediate is a critical step that dictates the overall efficiency of the synthesis.

Reaction Mechanism: The reaction proceeds through the nucleophilic attack of the amino group of 3,5-dichloroaniline on the carbonyl carbon of phosgene. This is followed by the elimination of two molecules of hydrogen chloride to form the isocyanate.

Experimental Protocol:

Caution: Phosgene is extremely toxic and must be handled with extreme care in a well-ventilated fume hood with appropriate personal protective equipment and a dedicated phosgene detection system.

• Materials:

  • 3,5-Dichloroaniline

  • Phosgene (or triphosgene as a safer alternative)

  • Inert solvent (e.g., toluene, xylene, or o-dichlorobenzene)

• Procedure:

  • In a three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a gas inlet tube, dissolve 3,5-dichloroaniline in an inert solvent.

  • Cool the solution to 0-5°C using an ice bath.

  • Slowly bubble phosgene gas into the stirred solution. The reaction is exothermic and the temperature should be carefully controlled.

  • After the initial reaction, the temperature is gradually raised to facilitate the conversion of the intermediate carbamoyl chloride to the isocyanate.

  • The reaction progress can be monitored by infrared (IR) spectroscopy, looking for the appearance of the characteristic strong isocyanate peak around 2270 cm⁻¹.

  • Upon completion, the excess phosgene and solvent can be removed by distillation under reduced pressure to yield crude 3,5-dichlorophenyl isocyanate.

Key Experimental Considerations:

• Solvent Choice: The solvent should be inert to the reactants and have a boiling point that allows for effective temperature control and subsequent removal.

• Temperature Control: Precise temperature control is crucial to minimize the formation of byproducts, such as symmetrical ureas.

• Phosgene Equivalents: When using triphosgene, a catalyst such as activated carbon is often employed to facilitate its decomposition into phosgene in situ.

Step 2: Synthesis of 3-(3,5-Dichlorophenyl)-1,1-dimethylurea

This final step involves the formation of the urea linkage through the reaction of the isocyanate with dimethylamine.

Reaction Mechanism: The reaction is a classic nucleophilic addition of the secondary amine (dimethylamine) to the electrophilic carbonyl carbon of the isocyanate. The lone pair of electrons on the nitrogen atom of dimethylamine attacks the carbonyl carbon, leading to the formation of the urea derivative.

Experimental Protocol:

• Materials:

  • 3,5-Dichlorophenyl isocyanate

  • Dimethylamine (as a solution in a suitable solvent like THF or as a gas)

  • Anhydrous solvent (e.g., Tetrahydrofuran (THF), toluene, or dichloromethane)

• Procedure:

  • In a clean, dry, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve the crude 3,5-dichlorophenyl isocyanate in an anhydrous solvent under a nitrogen atmosphere.

  • Cool the solution to 0-5°C in an ice bath.

  • Slowly add a solution of dimethylamine to the stirred isocyanate solution. A white precipitate of the product should form almost immediately.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours to ensure complete reaction.

  • The reaction can be monitored by Thin Layer Chromatography (TLC) or by the disappearance of the isocyanate peak in the IR spectrum.

  • The precipitated product is collected by filtration, washed with a small amount of cold solvent to remove any unreacted starting materials, and then dried under vacuum.

  • Further purification can be achieved by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture.

Key Experimental Considerations:

• Anhydrous Conditions: Isocyanates are highly reactive towards water, which leads to the formation of an unstable carbamic acid that decarboxylates to form the corresponding amine. This amine can then react with another molecule of isocyanate to form an undesired symmetrical urea byproduct. Therefore, the use of anhydrous solvents and a dry atmosphere is critical.

• Stoichiometry: A slight excess of dimethylamine can be used to ensure complete conversion of the isocyanate.

• Mode of Dimethylamine Addition: Dimethylamine can be added as a solution in an organic solvent or bubbled directly into the reaction mixture as a gas. The choice depends on the scale of the reaction and available resources.

Characterization and Analytical Validation

The identity and purity of the synthesized 3-(3,5-Dichlorophenyl)-1,1-dimethylurea must be confirmed through various analytical techniques.

Parameter	Expected Value
Appearance	White to off-white solid
Molecular Formula	C₉H₁₀Cl₂N₂O
Molecular Weight	233.09 g/mol
Melting Point	To be determined experimentally

Spectroscopic Data:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show a singlet for the two methyl groups on the urea nitrogen, and signals in the aromatic region corresponding to the protons on the 3,5-dichlorophenyl ring.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will show distinct signals for the carbonyl carbon of the urea, the methyl carbons, and the carbons of the dichlorophenyl ring.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound, as well as characteristic fragmentation patterns.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong absorption band for the C=O stretching of the urea group (typically around 1640-1680 cm⁻¹) and N-H stretching vibrations.

Safety and Handling

• 3,5-Dichloroaniline: Toxic and an irritant. Avoid inhalation, ingestion, and skin contact.

• Phosgene/Triphosgene: Extremely toxic and corrosive. Must be handled with extreme caution in a specialized chemical fume hood.

• 3,5-Dichlorophenyl isocyanate: A lachrymator and respiratory irritant. Handle in a well-ventilated fume hood.

• Dimethylamine: Flammable and corrosive. Handle with care.

• Solvents: Use appropriate ventilation and avoid sources of ignition.

Always consult the Safety Data Sheets (SDS) for all chemicals before use and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Visualization of the Synthetic Pathway

Caption: Synthetic pathway for 3-(3,5-Dichlorophenyl)-1,1-dimethylurea.

Conclusion

The synthesis of 3-(3,5-Dichlorophenyl)-1,1-dimethylurea can be reliably achieved through a two-step process involving the formation of a 3,5-dichlorophenyl isocyanate intermediate followed by its reaction with dimethylamine. This guide has provided a detailed overview of the reaction mechanisms, comprehensive experimental protocols, and essential safety considerations. Adherence to the outlined procedures and analytical validation will enable researchers to successfully synthesize and characterize this important substituted urea derivative for further investigation and application.

References

• Ataman Kimya. (n.d.). 3-(3,4-DICHLORPHENYL)-1,1- DIMETHYLUREA (DIURON). Retrieved from [Link]

• PrepChem. (2023). Synthesis of 3-(3,4-dichlorophenyl)-1,1-dimethylurea. Retrieved from [Link]

• Wikipedia. (2023). DCMU. Retrieved from [Link]

Primary degradation products of Diuron in the environment

Technical Guide: Primary Degradation Products of Diuron in the Environment

Executive Summary

Diuron [3-(3,4-dichlorophenyl)-1,1-dimethylurea] is a systemic phenylurea herbicide widely used for pre- and post-emergence control of broadleaf and grassy weeds. While effective, its environmental persistence and the formation of toxicologically significant metabolites pose challenges for environmental safety and regulatory compliance.

The primary degradation pathway of Diuron involves sequential N-demethylation followed by hydrolysis , yielding three critical metabolites:

• DCPMU (3-(3,4-dichlorophenyl)-1-methylurea)[1][2][3][4]

• DCPU (3-(3,4-dichlorophenyl)urea)[1][2]

• 3,4-DCA (3,4-dichloroaniline)[1][2][3][4][5][6][7]

Among these, 3,4-DCA is of highest concern due to its increased toxicity, recalcitrance in groundwater, and potential to induce methemoglobinemia. This guide provides a technical analysis of these products, their formation mechanisms, and validated protocols for their detection using LC-MS/MS.

Molecular Mechanisms of Degradation

The degradation of Diuron is driven by both biotic (microbial) and abiotic (photolytic, hydrolytic) processes.

Biotic Degradation (Aerobic)

Soil microorganisms (e.g., Arthrobacter, Pseudomonas, Bacillus spp.) express N-demethylase enzymes that catalyze the removal of methyl groups from the urea nitrogen.

• Step 1: Diuron is demethylated to DCPMU .[8] This is often the rate-limiting step in some soil types.

• Step 2: DCPMU is further demethylated to DCPU .

• Step 3: The urea bridge in DCPU is hydrolyzed by amidase activity, releasing 3,4-DCA and carbon dioxide.

• Step 4 (Mineralization): 3,4-DCA can be further degraded via ortho- or meta-cleavage pathways to 4-chlorocatechol, though this process is slow, leading to DCA accumulation.

Abiotic Degradation

• Photodegradation: In aquatic environments, UV radiation generates hydroxyl radicals (

  ) that attack the aromatic ring or alkyl groups. This can lead to direct dechlorination or oxidation, sometimes bypassing the demethylation pathway.

• Hydrolysis: Diuron is relatively stable at neutral pH but hydrolyzes rapidly under highly acidic or alkaline conditions to form 3,4-DCA directly.

Pathway Visualization

Caption: Step-wise degradation pathway of Diuron showing sequential demethylation to the toxic aniline derivative 3,4-DCA.[1]

Primary Degradation Products: Technical Profile

The following table summarizes the physicochemical and toxicological properties of Diuron and its key metabolites. Note the shift in toxicity and mobility as the molecule degrades.

Compound	CAS No.	Molecular Weight	Log	Persistence ( Soil)	Toxicity Concern (Relative)
Diuron	330-54-1	233.10	2.85	90 - 180 days	Moderate (Photosynthesis inhibitor)
DCPMU	3567-62-2	219.07	2.51	100 - 200 days	Moderate; often more persistent than parent
DCPU	2327-02-8	205.04	2.30	> 200 days	Moderate to High
3,4-DCA	95-76-1	162.02	2.68	Recalcitrant	High (Genotoxic, Methemoglobinemia)

Key Insight: While Diuron is immobilized by soil organic matter (

), the metabolites DCPMU and DCPU are more polar (lower ), increasing their potential to leach into groundwater. 3,4-DCA is highly stable in anaerobic aquifers and is a primary marker for long-term contamination.

Analytical Methodology: LC-MS/MS Protocol

To accurately quantify Diuron and its metabolites, a Triple Quadrupole (QqQ) Mass Spectrometry method is required due to the low regulatory limits (often < 0.1

g/L in water).

Sample Preparation

• Water Samples: Solid Phase Extraction (SPE) using Polymeric Hydrophilic-Lipophilic Balance (HLB) cartridges.

  • Condition cartridge with 5 mL Methanol followed by 5 mL Ultrapure Water.

  • Load 500 mL water sample (pH adjusted to 7.0) at 5 mL/min.

  • Wash with 5 mL 5% Methanol in water.

  • Dry cartridge under vacuum for 10 mins.

  • Elute with 2 x 4 mL Methanol.

  • Evaporate to dryness under

    and reconstitute in 1 mL Mobile Phase A:B (90:10).

• Soil/Sediment: Accelerated Solvent Extraction (ASE) or QuEChERS.

  • Extraction Solvent: Methanol:Water (80:20) with 0.1% Formic Acid.

LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7

  m).

• Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

• Mobile Phase B: Methanol + 0.1% Formic Acid.

• Ionization: Electrospray Ionization (ESI) Positive Mode.[9][10]

MRM Transitions Table:

Analyte	Precursor Ion ( )	Quantifier Ion ( )	Qualifier Ion ( )	Collision Energy (V)
Diuron	233.1	72.1	46.1	25 / 40
DCPMU	219.0	162.0	127.0	20 / 35
DCPU	205.0	162.0	127.0	18 / 32
3,4-DCA	162.0	127.0	99.0	22 / 38

Note: The transition 219 -> 162 for DCPMU represents the loss of the methyl-isocyanate group, leaving the dichloroaniline moiety. The 162 -> 127 transition for 3,4-DCA represents the loss of a chlorine atom.

Analytical Workflow Visualization

Caption: Standardized workflow for the extraction and quantification of Diuron metabolites.

Toxicological & Environmental Implications

The transformation of Diuron does not equate to detoxification.

• Enhanced Toxicity: 3,4-DCA is a known hematotoxin. It binds to hemoglobin, causing methemoglobinemia, and is classified as a potential endocrine disruptor. In aquatic toxicity assays (Daphnia magna), 3,4-DCA often exhibits lower

  values (higher toxicity) than the parent Diuron.

• Regulatory "Residue of Concern": Regulatory bodies (EPA, EFSA) often define the "residue of concern" for Diuron to include the sum of Diuron and all metabolites convertible to 3,4-DCA. Therefore, monitoring only the parent compound leads to a false negative assessment of environmental risk.

• Groundwater Ubiquity: Due to the higher polarity of DCPMU and DCPU, these metabolites are frequently detected in groundwater aquifers where the parent compound has already degraded or adsorbed to surface soil.

References

• U.S. Environmental Protection Agency (EPA). (2003).[1] Reregistration Eligibility Decision (RED) for Diuron. Retrieved from [Link][5]

• Field, J. A., et al. (1997).[11] Diuron and Its Metabolites in Surface Water and Ground Water by Solid Phase Extraction and In-Vial Elution. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Giacomazzi, S., & Cochet, N. (2004). Environmental impact of diuron transformation: a review. Chemosphere. Retrieved from [Link]

• Sorensen, S. R., et al. (2003). Mineralization of the Phenylurea Herbicide Diuron by Variovorax sp. Strain SRS16 in Soil and Retentostat Culture. Applied and Environmental Microbiology. Retrieved from [Link]

Sources

• 1. pubs.usgs.gov [pubs.usgs.gov]
• 2. pubs.usgs.gov [pubs.usgs.gov]
• 3. Frontiers | Multiparameter analysis of Diuron and its metabolites (DCA and DCPMU) in different stages of zebrafish (Danio rerio) development [frontiersin.org]
• 4. Toxic Effects Induced by Diuron and Its Metabolites in Caenorhabditis elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. w3.ual.es [w3.ual.es]
• 11. scielo.br [scielo.br]

A Comprehensive Technical Guide to the Use of DCMU (Diuron) in Photosynthesis Research

Foreword: The Indispensable Inhibitor

In the intricate world of photosynthesis, understanding the flow of energy and electrons is paramount. The ability to dissect this complex machinery relies on tools that can specifically and reliably perturb the system. For decades, one molecule has stood out as an indispensable instrument in the arsenal of photosynthesis researchers: 3-(3,4-dichlorophenyl)-1,1-dimethylurea, commonly known as DCMU or Diuron. Its power lies in its precision. By targeting a single, critical step in the photosynthetic electron transport chain, DCMU allows us to halt the process, ask targeted questions, and reveal the inner workings of the engine of life. This guide provides a deep dive into the biological rationale for using DCMU, moving beyond simple protocols to explain the causality behind its application and the self-validating nature of experiments designed around it.

Part 1: The Molecular Mechanism of DCMU Action

To appreciate the utility of DCMU, one must first understand its target: the multi-subunit protein complex known as Photosystem II (PSII). PSII is the site of light-driven water oxidation and the beginning of the linear electron transport chain that powers photosynthesis.

The Target: Photosystem II and the Q₈ Binding Niche

PSII, embedded in the thylakoid membranes of chloroplasts, is a water-plastoquinone oxidoreductase.[1] It uses light energy to split water molecules, releasing oxygen and protons, and energizing electrons. These electrons are passed along a series of cofactors within the complex. The terminal electron acceptor within PSII is a molecule of plastoquinone (PQ) bound to a specific pocket on the D1 protein subunit. This binding site is referred to as the Q₈ site.[1][2] A mobile plastoquinone molecule from the thylakoid membrane binds at the Q₈ site, accepts two electrons (one at a time) from the primary quinone acceptor (Qₐ), and after reduction, detaches to shuttle the electrons to the next complex in the chain, Cytochrome b₆f.

Competitive Inhibition: A Molecular Clog in the Machine

DCMU is a potent and highly specific inhibitor because its molecular structure allows it to fit perfectly into the Q₈ binding site on the D1 protein.[1][3] It acts as a competitive inhibitor, displacing the native plastoquinone molecule.[4] Once bound, DCMU is not redox-active; it cannot accept electrons from Qₐ. Its presence effectively "clogs" the pipeline, preventing any further electrons from leaving Photosystem II.[3][5]

The Consequence: Halting Linear Electron Flow

The binding of DCMU at the Q₈ site has immediate and profound consequences for photosynthesis:

• Blocked Electron Transport: The entire linear electron transport chain downstream from PSII comes to a halt because the flow of electrons from Qₐ to Q₈ is blocked.[6][7]

• Cessation of Oxygen Evolution: As electrons can no longer be passed on, the primary charge separation at the PSII reaction center (P680) is inhibited. This backs up the entire process, ultimately stopping the water-splitting reaction and halting the production of molecular oxygen.[4][6][8]

• Inhibition of ATP and NADPH Synthesis: With no electrons reaching Photosystem I (PSI) and no proton gradient being generated by the Cytochrome b₆f complex, the synthesis of ATP and NADPH via the linear pathway ceases.[2][3]

This precise and immediate shutdown of PSII activity is what makes DCMU an invaluable research tool.

Figure 1: The Z-scheme of photosynthetic electron transport, showing DCMU specifically blocking the Q₈ site in Photosystem II.

Part 2: Core Applications in Photosynthesis Research

The precise mechanism of DCMU provides a powerful lever to manipulate and measure key photosynthetic parameters.

Probing PSII Function with Chlorophyll a Fluorescence

Chlorophyll fluorescence is a non-invasive technique that provides a window into the efficiency of PSII photochemistry. When a chlorophyll molecule absorbs light, it has three potential fates for that energy: drive photosynthesis (photochemistry), dissipate as heat, or be re-emitted as light (fluorescence). These three processes are in competition. Therefore, a change in the efficiency of one pathway, like photochemistry, will cause an inverse change in the others.[9]

By blocking the exit of electrons from PSII, DCMU causes a rapid and complete reduction of the Qₐ electron acceptor. When Qₐ is reduced, it cannot accept any more electrons from the PSII reaction center, effectively shutting down photochemistry. This forces the absorbed light energy to be dissipated as fluorescence, causing the fluorescence signal to rise to its maximum level (Fₘ). This is the key to one of the most common diagnostic measurements in photosynthesis:

Maximum Quantum Efficiency of PSII (Fᵥ/Fₘ): This ratio, calculated as (Fₘ - Fₒ)/Fₘ, represents the proportion of absorbed light that is used for photochemistry by PSII in a dark-adapted state. In healthy plants, this value is consistently around 0.83.[9] A lower value indicates stress or damage to the PSII complex. DCMU is the gold-standard chemical tool for ensuring that a true Fₘ is reached, as it guarantees the complete closure of all PSII reaction centers.

• Sample Preparation: Excise leaf disks (1 cm diameter) from the plant of interest. For suspension cultures like algae, take a known volume of cells.

• Dark Adaptation: Place samples in complete darkness for a minimum of 20-30 minutes. This ensures all reaction centers are "open" (Qₐ is oxidized) and ready to accept electrons.

• Baseline Fluorescence (Fₒ): Place a sample in a pulse-amplitude-modulation (PAM) fluorometer. A weak measuring light is used to determine the minimal fluorescence level, Fₒ.

• DCMU Infiltration (Self-Validation): For leaf disks, infiltrate with a buffer solution containing a working concentration of DCMU (e.g., 20-50 µM) under low light or darkness. For algal suspensions, add DCMU directly to the cuvette.

• Maximum Fluorescence (Fₘ): After a short incubation (5-10 minutes) with DCMU, apply a short, intense pulse of saturating light.[10] The resulting peak fluorescence is the true Fₘ.

• Calculation: The fluorometer software will typically calculate Fᵥ/Fₘ automatically.

Figure 2: Experimental workflow for determining the maximum quantum efficiency of PSII (Fᵥ/Fₘ) using DCMU.

Isolating and Quantifying Photosynthetic Activities

In experiments measuring the rate of photosynthesis via oxygen production (e.g., with an oxygen electrode), DCMU serves as the ultimate negative control. The addition of DCMU should rapidly and completely abolish oxygen evolution.[8] If it does, it validates that the measured oxygen production was indeed a result of PSII-catalyzed water splitting. Any residual oxygen consumption can then be confidently attributed to respiration.

Photosynthesis is not limited to the linear "Z-scheme." A second pathway, cyclic electron flow, exists around Photosystem I. In this pathway, electrons from ferredoxin are returned to the plastoquinone pool, cycling back through the Cytochrome b₆f complex to PSI, pumping extra protons and generating a higher proportion of ATP relative to NADPH. Because DCMU completely blocks the input of new electrons from PSII into the plastoquinone pool, it allows researchers to isolate and study the kinetics and contribution of this PSI-cyclic pathway without interference from linear flow.[11]

Herbicide Development and Ecotoxicology

As the archetypal PSII inhibitor, DCMU is a critical reference compound in the development of new herbicides.[1] Its binding properties and inhibitory concentration (I₅₀) are used as benchmarks against which novel compounds are tested. Furthermore, in environmental science, DCMU is used in ecotoxicological assays to determine the sensitivity of non-target primary producers, such as algae and aquatic plants, to PSII-inhibiting pollutants.[12]

Part 3: Practical Considerations and Methodologies

Working with DCMU

Parameter	Recommendation	Rationale & Citation
Solubility	Poorly soluble in water. Dissolve in a minimal amount of a solvent like ethanol, acetone, or DMSO to create a concentrated stock solution.	Organic solvents are required to break down the crystalline structure of DCMU before dilution in aqueous buffers.[10]
Stock Solution	Prepare a 10-20 mM stock solution in the chosen solvent. Store in the dark at 4°C (short-term) or -20°C (long-term).	A high concentration stock allows for minimal solvent addition to the final experimental buffer, reducing solvent artifacts.
Working Conc.	10-50 µM for higher plants and periphyton.[10] 0.2-2 µM for unicellular algae.[12][13]	The effective concentration depends on cell density, cuticle thickness, and the specific research question. Titration is recommended.
Vehicle Control	Crucial. Always run a control experiment containing the same final concentration of the solvent (e.g., ethanol) used to deliver the DCMU.	This ensures that any observed effect is due to the DCMU itself and not the solvent carrier.[10]
Incubation Time	Inhibition is rapid, often occurring within 5-10 minutes of application.[10]	DCMU readily penetrates cell and chloroplast membranes to reach its target site on the thylakoid.

Designing Self-Validating Systems

The power of DCMU lies in its ability to create self-validating experiments. A well-designed protocol should use DCMU not just as an inhibitor, but as a confirmation of the biological process being measured.

• Example: In an experiment measuring light-dependent proton uptake by isolated thylakoids, the signal should be completely abolished upon the addition of DCMU. This confirms the proton pumping is linked to linear electron transport. If a signal remains, it points to another process, such as PSI cyclic electron flow.

Part 4: Limitations and Advanced Topics

While highly specific, no chemical tool is without its nuances.

• Pigment Photodestruction: At high concentrations and under high light, the blockage of electron flow by DCMU can lead to the formation of reactive oxygen species (ROS) that can damage the photosynthetic apparatus, leading to the photodestruction of chlorophylls and carotenoids.[8][11] This is, in fact, the ultimate herbicidal mode of action.

• Secondary Binding Site: While the Q₈ site is the primary, high-affinity binding site, some evidence suggests a second, lower-affinity site of inhibition on the "oxidizing side" of PSII, near the water-splitting complex.[14] However, for most standard research applications, the effects are dominated by the Q₈ site inhibition.

Conclusion

DCMU is more than just a herbicide; it is a molecular scalpel that allows researchers to precisely dissect the light-dependent reactions of photosynthesis. Its specific and potent inhibition of the Q₈ site in Photosystem II provides a reliable method to halt linear electron flow, enabling the accurate measurement of PSII efficiency, the validation of oxygen evolution, and the isolation of alternative electron transport pathways. By understanding the clear biological rationale behind its mechanism, researchers can design robust, self-validating experiments that continue to illuminate our understanding of one of the most fundamental processes on Earth.

References

• van Rensen, J.J.S., & van Steekelenburg, P.A. (1965). THE EFFECT OF THE HERBICIDES SIMETONE AND DCMU ON PHOTOSYNTHESIS. Mededelingen van de Landbouwhogeschool te Wageningen, 65(13), 1-8.

• Rier, S.T., & Stevenson, R.J. (2007). Evalution of the Efficacy of the Photosystem II Inhibitor DCMU in Periphyton and Its Effects On Nontarget Microorganisms. Journal of the North American Benthological Society, 26(3), 453-461.

• Rodgers, H.L., & Peiffer, M. (2017). Using Herbicides to Understand the Light-Dependent Reactions of Photosynthesis. Proceedings of the Association for Biology Laboratory Education, 38.

• Santoro, F., et al. (2022). Microalgae-Based Fluorimetric Bioassays for Studying Interferences on Photosynthesis Induced by Environmentally Relevant Concentrations of the Herbicide Diuron. International Journal of Molecular Sciences, 23(3), 1362.

• Khetkorn, W., et al. (2019). Effects of the Photosystem II Inhibitors CCCP and DCMU on Hydrogen Production by the Unicellular Halotolerant Cyanobacterium Aphanothece halophytica. BioMed Research International, 2019, 8923069.

• Huang, G., et al. (2020). DCMU Application. Bio-protocol, 10(14), e3688.

• Ridley, S.M., & Horton, P. (1984). DCMU-Induced Fluorescence Changes and Photodestruction of Pigments Associated with an Inhibition of Photosystem I Cyclic Electron Flow. Zeitschrift für Naturforschung C, 39(4), 351-353.

• Clavier, J., & Boucher, G. (1992). The use of photosynthesis inhibitor (DCMU) for in situ metabolic and primary production studies on soft bottom benthos. Vie et Milieu, 42(2), 137-142.

• Karmakar, K., Acharya, A., & Sayanthan, T. (2024). The effect of DCMU on the photosynthetic rate of Elodea densa. UTSC Photosynthesis Journal, 1(1), 1-10.

• CSIR NET LIFE SCIENCE COACHING. (2025). DCMU Effects on Photosynthesis: Target Site.

• Bionity. (n.d.). DCMU.

• Fracheboud, Y. (n.d.). Using Chlorophyll Fluorescence to Study Photosynthesis. Life Sciences, 1-3.

• Petrova, A.A., et al. (2021). Binding Properties of Photosynthetic Herbicides with the QB Site of the D1 Protein in Plant Photosystem II: A Combined Functional and Molecular Docking Study. International Journal of Molecular Sciences, 22(14), 7708.

• Hsu, B.D. (1992). The two binding sites for DCMU in Photosystem II. Photosynthesis Research, 32, 1-7.

• Vedantu. (2024). Herbicide DCMU [(3-(3, 4-dichlorophenyl)-1, 1-dimethyl urea)] kills plants due to stoppage of.

• Let's Talk Academy. (2025). DCMU Herbicide: Blocking Electron Flow Between Photosystems.

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The Unseen Architect of Modern Agriculture: A Technical Guide to the History and Development of Diuron

Abstract

This in-depth technical guide provides a comprehensive overview of the history, development, and scientific intricacies of Diuron, a cornerstone herbicide in modern agriculture and vegetation management. From its discovery in the mid-20th century to its current applications and regulatory landscape, this document explores the chemical synthesis, mechanism of action, structure-activity relationships, and environmental fate of Diuron. Designed for researchers, scientists, and professionals in drug development and crop protection, this guide synthesizes technical data with practical insights, offering a detailed understanding of Diuron's enduring impact and the scientific considerations that govern its use.

Introduction: The Genesis of a Phenylurea Herbicide

The story of Diuron begins in the post-war era of chemical innovation. In 1952, chemists at E. I. du Pont de Nemours and Company patented a series of aryl urea derivatives for their herbicidal properties. Among these, 3-(3,4-dichlorophenyl)-1,1-dimethylurea, later named Diuron, emerged as a highly effective and versatile compound. Its introduction in 1954 under the trade name Karmex marked a significant advancement in weed control technology. Diuron belongs to the phenylurea class of herbicides, a group of compounds that have played a pivotal role in increasing agricultural productivity worldwide.[1][2]

This guide will delve into the multifaceted journey of Diuron, from its chemical origins to its biological mode of action and its complex interactions within the environment.

Physicochemical Properties and Formulations

Diuron is a white, crystalline, odorless solid at room temperature.[1][3][4] It exhibits stability towards oxidation and moisture under conventional conditions and decomposes at temperatures between 180–190°C.[3] Its moderate aqueous solubility and low volatility influence its environmental mobility and application methods.[5]

Property	Value	Source
IUPAC Name	3-(3,4-dichlorophenyl)-1,1-dimethylurea
CAS Number	330-54-1	[6]
Molecular Formula	C9H10Cl2N2O	[7]
Melting Point	158-159°C
Water Solubility	42 mg/L at 25°C	[8]
Vapor Pressure	1.1 x 10⁻³ mPa at 25°C

Diuron is available in various formulations to suit different application needs, including wettable powders (WP), granules (G), dry flowables (DF), and liquid suspensions (L).[4] These formulations enhance its handling, mixing, and efficacy for both pre-emergent and post-emergent weed control.[1][4]

Synthesis of Diuron: A Step-by-Step Protocol

The commercial synthesis of Diuron is a multi-step process that requires careful control of reaction conditions to ensure high purity and yield. The primary route involves the reaction of 3,4-dichloroaniline with phosgene (or a safer alternative like triphosgene) to form an isocyanate intermediate, which is then reacted with dimethylamine.[5][9]

Experimental Protocol: Laboratory-Scale Synthesis of Diuron

Materials:

• 3,4-dichloroaniline

• Triphosgene (as a safer substitute for phosgene gas)

• Toluene (or another suitable inert solvent)

• Dimethylamine (gas or aqueous solution)

• Anhydrous catalyst (e.g., FeCl3)

• Three-necked flask equipped with a stirrer, thermometer, and constant pressure funnel

• Heating mantle

• Gas inlet tube

• pH meter or indicator paper

• Filtration apparatus

• Drying oven

Procedure:

• Preparation of 3,4-dichlorophenyl isocyanate:

  • In the three-necked flask, dissolve 3,4-dichloroaniline in toluene.

  • Under stirring, add a catalytic amount of anhydrous FeCl3.

  • Slowly add a solution of triphosgene in toluene to the reaction mixture through the constant pressure funnel. The reaction is exothermic and should be controlled by external cooling if necessary.

  • Heat the mixture to a specific temperature (e.g., 45-70°C) and maintain for a set period to ensure complete reaction.[10]

• Amination Reaction:

  • Once the formation of the isocyanate is complete, begin to bubble dry dimethylamine gas through the solution or add an aqueous solution of dimethylamine.[10]

  • Monitor the pH of the reaction mixture, continuing the addition of dimethylamine until the pH reaches 8-9.[10]

  • Maintain the reaction temperature (e.g., 65°C) and continue stirring for approximately 2 hours to ensure the completion of the amination reaction.[10]

• Isolation and Purification:

  • Cool the reaction mixture to room temperature. The Diuron product will precipitate out of the solution.

  • Collect the solid product by suction filtration.

  • Wash the collected solid with a small amount of cold solvent (e.g., toluene) to remove any unreacted starting materials.

  • Dry the purified Diuron solid in a drying oven at a moderate temperature.

Caption: Synthesis pathway of Diuron.

Mechanism of Action: The Inhibition of Photosynthesis

Diuron's herbicidal activity stems from its ability to disrupt photosynthesis, the fundamental process by which plants convert light energy into chemical energy.[11] Specifically, Diuron is a potent and specific inhibitor of Photosystem II (PSII), a key protein complex in the photosynthetic electron transport chain.[2][11]

Diuron blocks the QB plastoquinone binding site on the D1 protein of the PSII complex.[2] This binding prevents the flow of electrons from PSII to plastoquinone, thereby halting the production of ATP and NADPH, which are essential for carbon fixation.[12] The blockage of electron transport leads to an accumulation of reactive oxygen species (ROS), causing oxidative damage to cellular components and ultimately leading to plant death.[12]

Caption: Diuron's inhibition of electron transport in Photosystem II.

Applications in Agriculture and Beyond

Diuron's broad-spectrum activity against annual and perennial broadleaf weeds and grasses has made it a versatile tool in agriculture and non-crop vegetation management.[1][12]

Agricultural Uses: Diuron is applied as both a pre-emergent and post-emergent herbicide in the cultivation of a wide range of crops, including:

• Sugarcane[11]

• Cotton[11]

• Citrus fruits[6]

• Vines[6]

• Olives[6][13]

• Asparagus, pineapples, and bananas[14]

Non-Crop Applications: Its long-lasting residual activity makes it effective for total weed control in non-agricultural settings such as:[1]

• Industrial sites[11]

• Rights-of-way[4]

• Around farm buildings[4]

• Irrigation and drainage ditches[4]

Diuron is also used as a biocidal antifouling agent in paints and as an algaecide in commercial water bodies.[4][15]

Environmental Fate and Ecotoxicology

The widespread use of Diuron has led to concerns about its environmental persistence and potential impact on non-target organisms.

Persistence and Degradation: Diuron is moderately to highly persistent in soil, with a half-life ranging from one month to a year.[16][17] Its degradation in the environment is primarily driven by microbial activity, which involves successive demethylation steps to form metabolites such as 3-(3,4-dichlorophenyl)-1-methylurea (DCPMU) and 3,4-dichlorophenylurea (DCPU), and ultimately 3,4-dichloroaniline (DCA).[8][18] These metabolites can also be persistent and, in some cases, more toxic than the parent compound.[8][19] Due to its stability, Diuron can leach into groundwater and enter surface waters through runoff, posing a risk to aquatic ecosystems.

Caption: Aerobic degradation pathway of Diuron.[20]

Ecotoxicology: Diuron exhibits low acute toxicity to mammals. However, it is moderately to highly toxic to aquatic organisms, particularly primary producers like algae, due to its mode of action.[21] Chronic exposure in animal studies has been linked to effects on the spleen, bone marrow, and blood chemistry.[15][22] The U.S. Environmental Protection Agency (EPA) has classified Diuron as a "known/likely" human carcinogen based on studies showing urinary bladder carcinomas in rats.[7][8]

Weed Resistance

The repeated and exclusive use of Diuron and other herbicides with the same mode of action has led to the evolution of resistant weed biotypes.[23][24][25] These naturally occurring resistant individuals can come to dominate a weed population, rendering the herbicide ineffective.[23] To manage and delay the development of resistance, integrated weed management strategies are recommended, including the rotation or tank-mixing of herbicides with different modes of action and the incorporation of cultural and biological control methods.[23][26][27]

Analytical Methods for Detection

The monitoring of Diuron and its metabolites in environmental samples is crucial for assessing exposure levels and ensuring regulatory compliance. Various analytical methods have been developed for their detection and quantification.

Experimental Protocol: Analysis of Diuron in Soil by LC-MS/MS

This protocol is a generalized procedure based on established methods for the extraction and analysis of Diuron and its metabolites from soil samples.[8][28]

Materials and Equipment:

• Soil sample

• Methanol

• Formic acid

• Nonionic surfactant

• Accelerated Solvent Extractor (ASE)

• Evaporator (e.g., rotary evaporator or nitrogen evaporator)

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system coupled with a tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source[28]

• C18 analytical column[8]

• Diuron, DCPMU, DCPU, and DCA analytical standards

Procedure:

• Sample Extraction:

  • Weigh a subsample of the soil into an ASE extraction cell.

  • Extract the soil using a mixture of methanol and aqueous 0.3% formic acid with 0.1% nonionic surfactant (e.g., 9:1 v/v).[28]

  • Perform the extraction at elevated temperature and pressure according to the ASE instrument parameters.

• Extract Preparation:

  • Take an aliquot of the extract and evaporate the methanol.

  • Dilute the remaining aqueous extract with a suitable solvent.

  • Filter the diluted extract through a 0.22 µm syringe filter prior to analysis.[28]

• LC-MS/MS Analysis:

  • Inject the filtered extract into the LC-MS/MS system.

  • Perform chromatographic separation on a C18 column using an appropriate mobile phase gradient (e.g., acetonitrile and water).[8]

  • Operate the MS/MS in positive ion mode, monitoring for specific precursor-to-product ion transitions for Diuron and its metabolites.[28]

  • Quantify the analytes by comparing the peak areas in the sample chromatograms to those of a calibration curve prepared from analytical standards.

Conclusion

Diuron has undeniably left an indelible mark on agriculture and land management. Its efficacy as a broad-spectrum herbicide has contributed significantly to increased crop yields and efficient vegetation control for over half a century. However, its history is also a lesson in the complexities of chemical interventions in biological systems. The challenges of environmental persistence, ecotoxicity, and weed resistance underscore the need for responsible stewardship and the continued development of integrated pest management strategies. As we move forward, the legacy of Diuron will continue to inform the development of more sustainable and environmentally conscious approaches to weed control, ensuring food security while safeguarding our ecosystems.

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• Diuron | Phenylurea Herbicide - MedchemExpress.com. (URL: )
• Diuron 330-54-1 wiki. (URL: )

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• The environmental fate of diuron under a conventional production regime in a sugarcane farm during the plant cane phase - PubMed. (2008). PubMed. (URL: [Link])

• Diuron - Active Ingredient Page - Chemical Warehouse. (2024). (URL: [Link])

• Diuron 80% (Crop Protection - Herbicides) - Behn Meyer. (URL: [Link])

• Electroanalytical Overview: the Measurement of Diuron - ACS Publications. (2025). (URL: [Link])

• Diuron (Ref: DPX 14740) - AERU - University of Hertfordshire. (2026). (URL: [Link])

• Diuron exposure induces systemic and organ-specific toxicity following acute and sub-chronic exposure in male Wistar rats - PubMed. (2011). PubMed. (URL: [Link])

• Combined effect of diuron and simazine on photosystem II photochemistry in a sandy soil and soil amended with solid olive-mill waste - Taylor & Francis. (2007). (URL: [Link])

• Diuron: Draft Human Health Risk Assessment for Registration Review - Regulations.gov. (2020). (URL: [Link])

• 3-(3,4-DICHLORPHENYL)-1,1- DIMETHYLUREA (DIURON) - Ataman Kimya. (URL: [Link])

• Sources and pathways of biocides and their transformation products in urban storm water infrastructure of a 2 ha urban district - HESS. (2021). (URL: [Link])

• Diuron effects on photosynthesis and vertical migration of microphytobenthos: Potential rapid bioassessment of herbicide toxicity in coastal - archimer – ifremer. (URL: [Link])

• Diuron Herbicide | Solutions Pest & Lawn. (URL: [Link])

• analytical method for the determination of l nuron, diuron - EPA. (URL: [Link])

• Ecotoxicological effects of diuron and chlorotoluron nitrate‐induced photodegradation products: Monospecific and aquatic mesocosm‐integrated studies | Environmental Toxicology and Chemistry | Oxford Academic. (2010). (URL: [Link])

• Combined effect of diuron and simazine on photosystem II photochemistry in a sandy soil and soil amended with solid olive-mill waste - PubMed. (2007). PubMed. (URL: [Link])

• Combined effects of temperature and the herbicide diuron on Photosystem II activity of the tropical seagrass Halophila ovalis - ResearchOnline@JCU. (2017). (URL: [Link])

• DIURON - EXTOXNET PIP. (URL: [Link])

• Analysis of the herbicide diuron, three diuron degradates, and six neonicotinoid insecticides in water-Method details and application to two Georgia streams - USGS Publications Warehouse. (URL: [Link])

• Diuron Properties | Diuron Applications | Diuron Uses - MCB Books. (URL: [Link])

• Effects of Photosystem II Herbicides on the Photosynthetic Membranes of the Cyanobacterium Aphanocapsa 6308 1 | Plant Physiology | Oxford Academic. (URL: [Link])

• Diuron | C9H10Cl2N2O | CID 3120 - PubChem - NIH. (URL: [Link])

• DIURON 800 SC - Enviro Bio-Chem. (URL: [Link])

• DIURON AS AN AQUATIC HERBICIDE - SEAFWA. (URL: [Link])

• Diuron Roadside Vegetation Management Herbicide Fact Sheet - Washington State Department of Transportation. (2017). (URL: [Link])

• Diuron environmental assessment report - Australian Pesticides and Veterinary Medicines Authority. (2011). (URL: [Link])

• Combined approach for determining diuron in sugarcane and soil: ultrasound-assisted extraction, carbon nanotube-mediated purification, and gas chromatography-electron capture detection. - CABI Digital Library. (2019). (URL: [Link])

• Transport And Degradation Of Diuron Through A Shallow Calcareous Soil. (URL: [Link])

• Degradation of Diuron by Phanerochaete chrysosporium: Role of Ligninolytic Enzymes and Cytochrome P450 - PMC. (URL: [Link])

• Proposed pathway for the degradation of diuron by the bacteria isolated from soil of sugar cane crops. - ResearchGate. (URL: [Link])

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An In-Depth Technical Guide to 3-(3,5-Dichlorophenyl)-1,1-dimethylurea

For Researchers, Scientists, and Drug Development Professionals

Foreword

This guide provides a comprehensive technical overview of 3-(3,5-Dichlorophenyl)-1,1-dimethylurea, a lesser-known isomer of the widely used herbicide Diuron. While much of the available literature focuses on its 3,4-dichloro counterpart, this document endeavors to consolidate the known information on the 3,5-dichloro isomer, offering insights into its chemical identity, synthesis, and potential biological activity. This whitepaper is intended to serve as a foundational resource for researchers in agrochemistry, environmental science, and toxicology, facilitating a deeper understanding of this specific compound and highlighting areas for future investigation.

Chemical Identity and Physicochemical Properties

CAS Number and Synonyms

The Chemical Abstracts Service (CAS) has assigned the number 10290-38-7 to 3-(3,5-Dichlorophenyl)-1,1-dimethylurea.[1]

Common synonyms for this compound include:

• N'-(3,5-Dichlorophenyl)-N,N-dimethylurea

• Urea, N'-(3,5-dichlorophenyl)-N,N-dimethyl-

It is crucial to distinguish this isomer from its more prevalent counterparts to ensure accuracy in research and reporting.

Physicochemical Data

Property	Value	Source
Molecular Formula	C₉H₁₀Cl₂N₂O	PubChem[2]
Molecular Weight	233.09 g/mol	PubChem[2]
Predicted XlogP	3.1	PubChem[2]
Monoisotopic Mass	232.01701 Da	PubChem[2]

The predicted XlogP value suggests a moderate level of lipophilicity, which may influence its environmental fate and biological interactions. Further experimental validation of these properties is a critical area for future research.

Synthesis and Manufacturing

The synthesis of 3-(3,5-Dichlorophenyl)-1,1-dimethylurea follows the general principles established for the production of phenylurea herbicides. The primary route involves the reaction of 3,5-dichloroaniline with a dimethylcarbamoyl source.

Synthetic Pathway

The most common laboratory and industrial synthesis involves the reaction of 3,5-dichloroaniline with dimethylcarbamoyl chloride in the presence of a base to neutralize the hydrochloric acid byproduct.

Reaction Scheme:

Caption: General synthesis of 3-(3,5-Dichlorophenyl)-1,1-dimethylurea.

Experimental Protocol (Illustrative)

This protocol is a generalized procedure based on established methods for analogous compounds and should be optimized for specific laboratory conditions.

• Dissolution: Dissolve 3,5-dichloroaniline in a suitable inert solvent (e.g., toluene, dichloromethane) in a reaction vessel equipped with a stirrer and a dropping funnel.

• Cooling: Cool the reaction mixture to 0-5 °C using an ice bath.

• Addition of Reagent: Slowly add a solution of dimethylcarbamoyl chloride in the same solvent to the cooled aniline solution.

• Base Addition: Concurrently or subsequently, add a tertiary amine base, such as triethylamine, to scavenge the HCl formed during the reaction.

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Upon completion, wash the reaction mixture with water and brine to remove the amine hydrochloride salt and any unreacted starting materials.

• Isolation: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude 3-(3,5-Dichlorophenyl)-1,1-dimethylurea by recrystallization from a suitable solvent or by column chromatography.

Mechanism of Action and Biological Activity

While direct studies on the mechanism of action of 3-(3,5-Dichlorophenyl)-1,1-dimethylurea are scarce, it is reasonable to infer its primary mode of action based on the extensive research conducted on its structural isomer, Diuron, and other phenylurea herbicides.

Photosynthesis Inhibition

Phenylurea herbicides are well-established inhibitors of photosynthesis.[3][4] They act by blocking the electron transport chain in Photosystem II (PSII).[3][4] Specifically, they bind to the D1 protein of the PSII complex, displacing plastoquinone from its binding site.[3] This interruption of electron flow prevents the formation of ATP and NADPH, which are essential for carbon fixation, ultimately leading to plant death.[3][4]

Caption: Inhibition of Photosystem II by Phenylurea Herbicides.

It is highly probable that 3-(3,5-Dichlorophenyl)-1,1-dimethylurea shares this primary mechanism of action. However, the specific binding affinity and inhibitory potency may differ from that of Diuron due to the altered chlorine substitution pattern on the phenyl ring. Comparative studies of the herbicidal activity of different dichlorophenyl dimethylurea isomers would be invaluable in elucidating these differences.

Potential Toxicology

The toxicology of 3-(3,5-Dichlorophenyl)-1,1-dimethylurea has not been extensively studied. However, research on its precursor, 3,5-dichloroaniline, has indicated significant nephrotoxic potential. The metabolism of 3,5-dichloroaniline can lead to the formation of reactive metabolites that induce cytotoxicity. This suggests that the toxicological profile of 3-(3,5-Dichlorophenyl)-1,1-dimethylurea warrants careful investigation, particularly concerning its metabolic fate and potential for target organ toxicity.

Furthermore, studies on Diuron and its metabolites have demonstrated embryotoxicity and genotoxicity in certain aquatic organisms.[5] While biotransformation of Diuron can be a detoxification pathway, some metabolites retain toxicity.[5] Given the structural similarity, it is plausible that 3-(3,5-Dichlorophenyl)-1,1-dimethylurea and its potential metabolites could exhibit similar ecotoxicological effects.

Analytical Methodologies

The detection and quantification of phenylurea herbicides are well-established, and these methods are readily adaptable for the analysis of 3-(3,5-Dichlorophenyl)-1,1-dimethylurea.

Chromatographic Techniques

High-Performance Liquid Chromatography (HPLC) coupled with ultraviolet (UV) detection is a common and robust method for the analysis of phenylurea herbicides.[6][7] Reversed-phase C18 columns are typically used with a mobile phase consisting of a mixture of acetonitrile and water.[7]

For more sensitive and selective analysis, especially in complex matrices, Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred method. Gas Chromatography-Mass Spectrometry (GC-MS) can also be employed, often requiring a derivatization step to improve the volatility and thermal stability of the analytes.[8]

Sample Preparation

For the analysis of environmental or biological samples, a sample preparation step is usually necessary to extract and concentrate the analyte of interest. Solid-Phase Extraction (SPE) with C18 cartridges is a widely used technique for the preconcentration of phenylurea herbicides from aqueous samples.[6][7]

Future Research Directions

The current body of knowledge on 3-(3,5-Dichlorophenyl)-1,1-dimethylurea is limited, presenting numerous opportunities for further research. Key areas that warrant investigation include:

• Experimental Determination of Physicochemical Properties: Accurate experimental data on properties such as melting point, boiling point, vapor pressure, and water solubility are essential for environmental fate modeling and risk assessment.

• Comparative Herbicidal Activity: A systematic comparison of the herbicidal efficacy of the 2,5-, 3,4-, and 3,5-dichloro isomers of phenyl dimethylurea would provide valuable structure-activity relationship insights.

• Toxicological and Ecotoxicological Profiling: In-depth studies are needed to evaluate the mammalian toxicity and environmental impact of 3-(3,5-Dichlorophenyl)-1,1-dimethylurea and its potential degradation products.

• Metabolic Fate Studies: Understanding the metabolic pathways of this compound in target and non-target organisms is crucial for assessing its persistence and potential for bioaccumulation.

Conclusion

3-(3,5-Dichlorophenyl)-1,1-dimethylurea represents an understudied member of the phenylurea herbicide family. While its fundamental chemical identity is established, a significant data gap exists regarding its specific properties, biological activity, and environmental fate. By leveraging the extensive knowledge of its well-characterized isomer, Diuron, and employing modern analytical techniques, researchers can begin to fill these knowledge gaps. This technical guide serves as a starting point, providing a structured overview of the current understanding and highlighting the critical need for further investigation into this intriguing compound.

References

• PubChem. 3-(3,5-dichlorophenyl)-1,1-dimethylurea. Available from: [Link]

• LCGC International. Determination of Phenylurea Herbicides in Tap Water and Soft Drink Samples by HPLC–UV and Solid-Phase Extraction. Available from: [Link]

• Archimer. Comparative embryotoxicity and genotoxicity of the herbicide diuron and its metabolites in early life stages of Crassostrea giga. Available from: [Link]

• PubMed. Multiresidue HPLC methods for phenyl urea herbicides in water. Available from: [Link]

• Ataman Kimya. 3-(3,4-DICHLORPHENYL)-1,1- DIMETHYLUREA (DIURON). Available from: [Link]

• PubMed. Determination of phenylurea herbicides in natural waters at concentrations below 1 ng l(-1) using solid-phase extraction, derivatization, and solid-phase microextraction-gas chromatography-mass spectrometry. Available from: [Link]

• Wikipedia. DCMU. Available from: [Link]

Sources

• 1. SDS of 3-(3,5-Dichlorophenyl)-1,1-Dimethylurea, Safety Data Sheets, CAS 10290-38-7 - chemBlink [chemblink.com]
• 2. PubChemLite - 3-(3,5-dichlorophenyl)-1,1-dimethylurea (C9H10Cl2N2O) [pubchemlite.lcsb.uni.lu]
• 3. DCMU - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. archimer.ifremer.fr [archimer.ifremer.fr]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Multiresidue HPLC methods for phenyl urea herbicides in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of phenylurea herbicides in natural waters at concentrations below 1 ng l(-1) using solid-phase extraction, derivatization, and solid-phase microextraction-gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Diuron – Environmental Fate, Xenobiotic Metabolism, and Remediation Protocols

Executive Summary

Diuron (3-(3,4-dichlorophenyl)-1,1-dimethylurea) represents a critical case study in environmental toxicology. Originally designed as a systemic phenylurea herbicide targeting Photosystem II in flora, its persistence (half-life >182 days in aquatic systems) and mobility have reclassified it as a priority xenobiotic contaminant.

For researchers in drug development and toxicology, Diuron is not merely an agricultural chemical; it is a model compound for studying endocrine disruption (anti-androgenic activity), cytochrome P450-mediated metabolism , and bioremediation kinetics . This guide synthesizes the physicochemical behavior, metabolic pathways, and validated remediation protocols for Diuron, designed to support experimental design in toxicology and environmental chemistry.

Physicochemical Profile & Environmental Fate[1][2][3][4]

Diuron’s moderate lipophilicity (LogKow 2.68) allows it to partition between soil organic matter and the aqueous phase, facilitating groundwater contamination. Its chemical stability resists hydrolysis at neutral pH, necessitating biotic or photolytic degradation.

Table 1: Physicochemical Properties of Diuron

Property	Value	Relevance to Experimental Design
CAS Registry	330-54-1	Standard identification.
Molecular Weight	233.10 g/mol	Calculation of molarity for dosing solutions.
Water Solubility	~42 mg/L (25°C)	Moderate; requires organic co-solvents (e.g., DMSO, Methanol) for high-concentration stock solutions.
Log Kow	2.68	Bioaccumulation potential is moderate; crosses biological membranes.
Vapor Pressure	6.90 x 10⁻⁸ mmHg	Negligible volatility; air transport is particle-bound.
pKa	~13.2	Non-ionizable at physiological pH (7.4).
Aquatic Half-Life	>182 days	Persistent Organic Pollutant (POP) candidate characteristics.

Figure 1: Environmental Fate & Transport Logic

The following diagram illustrates the multi-compartmental transport of Diuron, highlighting the critical pathways from application to groundwater intrusion and biotic uptake.

Caption: Figure 1.[1] Diuron transport dynamics showing high leaching potential due to moderate solubility and stability.

Mechanism of Action & Toxicity

Target Mechanism: Photosystem II Inhibition

In plants, Diuron binds to the D1 protein at the Qb-binding niche of Photosystem II. This blocks electron transport from Qa to Qb, halting ATP and NADPH production and generating reactive oxygen species (ROS) that destroy cellular integrity.

Off-Target Toxicity: Mammalian & Endocrine Disruption

In non-target organisms (mammals, fish), Diuron acts as a xenobiotic stressor .

• Endocrine Disruption: Diuron and its metabolites (specifically 3,4-DCA) exhibit anti-androgenic activity. They act as antagonists to the androgen receptor (AR), reducing testosterone levels and impairing reproductive development (e.g., in Oreochromis niloticus).

• Hematotoxicity: Chronic exposure is linked to hemolytic anemia and compensatory hematopoiesis (spleen enlargement).

• Carcinogenicity: Classified as a "Known/Likely" human carcinogen (Group B2) by the EPA, primarily due to bladder and kidney tumor formation in high-dose animal models.

Metabolic Biotransformation Pathways

Understanding the metabolism of Diuron is crucial because its metabolites often exhibit higher toxicity and persistence than the parent compound.

Mammalian Metabolism (Hepatic)

Metabolism is primarily mediated by Cytochrome P450 enzymes (Phase I).[2]

• Key Enzymes: CYP1A1, CYP1A2, CYP2C19.

• Primary Reaction: Sequential N-demethylation.

  • Diuron → DCPMU (3-(3,4-dichlorophenyl)-1-methylurea)[1]

  • DCPMU → DCPU (3-(3,4-dichlorophenyl)urea)[3]

  • DCPU → 3,4-DCA (3,4-Dichloroaniline) – Highly Toxic

Microbial Degradation (Bioremediation)

Soil bacteria (Arthrobacter, Variovorax, Pseudomonas) utilize phenylurea hydrolases (e.g., PuhA, PuhB, LibA ) to cleave the urea side chain.

• 3,4-DCA Mineralization: The aniline ring is further degraded via catechol pathways (ortho-cleavage) by dioxygenases, though 3,4-DCA accumulation is a common bottleneck in remediation.

Figure 2: Metabolic & Degradation Pathways

This diagram contrasts the CYP450-mediated mammalian pathway with the hydrolase-mediated microbial pathway.

Caption: Figure 2. Sequential N-demethylation pathway leading to the toxic recalcitrant 3,4-DCA.

Analytical Methodologies: LC-MS/MS Protocol[3][8][9][10]

For precise quantification of Diuron and its metabolites in complex matrices (plasma, water, soil), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard.

Protocol: Trace Analysis in Water/Plasma

1. Sample Preparation (Solid Phase Extraction - SPE):

• Cartridge: Hydrophilic-Lipophilic Balance (HLB) or C18 (500 mg).

• Conditioning: 5 mL Methanol followed by 5 mL Milli-Q water.

• Loading: Pass sample (pH adjusted to 3.0) at 5 mL/min.

• Elution: 2 x 3 mL Methanol. Evaporate to dryness under N₂ stream; reconstitute in mobile phase.

2. LC Conditions:

• Column: C18 Reverse Phase (e.g., 100mm x 2.1mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.

• Mobile Phase B: Methanol (or Acetonitrile) + 0.1% Formic Acid.

• Gradient: 10% B to 95% B over 10 mins.

3. MS/MS Parameters (ESI Positive Mode): Quantification relies on Multiple Reaction Monitoring (MRM).

Analyte	Precursor Ion (m/z)	Product Ion (Quant)	Product Ion (Qual)	Cone Voltage (V)	Collision Energy (eV)
Diuron	233.1	72.1	46.1	30	25
DCPMU	219.1	162.0	127.0	32	20
DCPU	205.0	162.0	127.0	32	18
3,4-DCA	162.0	127.0	99.0	35	22

Remediation Strategies: Advanced Oxidation Processes (AOP)[11][12][13]

Biological treatment often fails to fully mineralize Diuron due to the toxicity of 3,4-DCA to bacteria. Advanced Oxidation Processes (AOPs) , specifically the Photo-Fenton process, are recommended for rapid degradation.

Validated Photo-Fenton Protocol

Objective: Generate Hydroxyl radicals (•OH) to attack the aromatic ring.[4]

Reagents:

• Ferrous Sulfate (FeSO₄·7H₂O)

• Hydrogen Peroxide (H₂O₂ 30% w/v)

• Acid (H₂SO₄) for pH adjustment

Workflow:

• pH Adjustment: Acidify the aqueous sample to pH 2.8 – 3.0 . (Crucial: Iron precipitates at higher pH).

• Catalyst Addition: Add Fe²⁺ to a final concentration of 5–10 mg/L .

• Oxidant Addition: Add H₂O₂ (stoichiometric excess, typically 20–50 mg/L ).

• Irradiation: Expose to UV-A or Solar light (emission max ~365 nm).

• Quenching: Stop reaction with excess Sodium Sulfite or Methanol for time-point analysis.

Kinetics: Degradation typically follows pseudo-first-order kinetics .[5][6] Complete removal of parent Diuron is achievable in <30 minutes, though total mineralization (TOC removal) requires 2–4 hours.

Figure 3: Photo-Fenton Degradation Logic

Caption: Figure 3. Mechanism of Hydroxyl Radical generation and attack in Photo-Fenton treatment.

References

• US EPA. (2003).[1] Reregistration Eligibility Decision (RED) for Diuron. United States Environmental Protection Agency.[1][7][8] Link

• Giacomazzi, S., & Cochet, N. (2004). Environmental impact of diuron transformation: a review. Chemosphere. Link

• Felício, A. A., et al. (2016). Diuron metabolites act as endocrine disruptors and alter aggressive behavior in Nile tilapia (Oreochromis niloticus).[3] Chemosphere. Link

• Oturan, M. A., et al. (2008). Degradation of diuron by the electro-Fenton process. Water Research. Link

• Sorensen, S. R., et al. (2008). Elucidating the metabolic pathway for diuron in a phenylurea-degrading Variovorax sp.. Applied and Environmental Microbiology. Link

• European Commission. (2000). Water Framework Directive (WFD) - Priority Substances. Link

Sources

• 1. pubs.usgs.gov [pubs.usgs.gov]
• 2. Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs [mdpi.com]
• 3. Diuron metabolites act as endocrine disruptors and alter aggressive behavior in Nile tilapia (Oreochromis niloticus) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ionizing radiation induced degradation of diuron in dilute aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Application of electrochemical advanced oxidation processes to the mineralization of the herbicide diuron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. apvma.gov.au [apvma.gov.au]

Protocols & Analytical Methods

Application Note: Protocol for Measuring Chlorophyll Fluorescence with DCMU

Executive Summary

This Application Note details the protocol for using 3-(3,4-dichlorophenyl)-1,1-dimethylurea (DCMU, also known as Diuron) to manipulate photosynthetic electron transport for measuring Photosystem II (PSII) heterogeneity and activity.

DCMU acts as a "chemical switch" that blocks electron transfer from the primary quinone acceptor (

) to the secondary quinone acceptor ( ).[1] By preventing the re-oxidation of , DCMU forces all active PSII reaction centers to close (become reduced) upon illumination. This allows researchers to:

• Determine Maximum Fluorescence (

  ) without high-intensity saturating pulses (in some setups).

• Calculate Active Reaction Center Density by analyzing the area over the fluorescence induction curve.

• Screen for Herbicide Resistance in crop/weed populations.

Scientific Mechanism

To interpret the data correctly, one must understand the specific blockade induced by DCMU.

Mechanism of Action

In a functioning PSII complex, photons excite the reaction center (P680), transferring an electron to Pheophytin and then to

.[2] The electron is normally passed to , which eventually leaves the PSII pocket as plastoquinol ( ).

DCMU competes with Plastoquinone for the

binding site on the D1 protein (specifically interacting with residue Ser264). When DCMU binds, the electron cannot leave . Consequently, accumulates in the reduced state ( ). Since cannot accept another electron, fluorescence yield rises to its maximum ( ) and stays there, as photochemical quenching ( ) is eliminated.

Pathway Diagram

Caption: DCMU competes for the

site, blocking electron flow. Energy trapped at dissipates as maximum fluorescence.

Materials & Reagents

Reagents

• DCMU (Diuron): CAS No. 330-54-1.[3]

• Solvent: 95-100% Ethanol (preferred) or DMSO. DCMU is poorly soluble in water.

• Sample Medium: Distilled water or appropriate buffer (e.g., HS medium for algae).

Equipment

• Chlorophyll Fluorometer: Capable of high time-resolution (e.g., Handy PEA, FluorPen, or PAM fluorometer).

• Dark Adaptation Clips: For leaves.

• Micropipettes: For precise addition of inhibitor.

Experimental Protocol

Step 1: Stock Solution Preparation

Critical: DCMU is toxic. Wear gloves and handle in a fume hood.

• Primary Stock (10 mM): Dissolve 23.3 mg of DCMU in 10 mL of 100% Ethanol. Vortex until completely dissolved.

  • Note: This stock is stable at -20°C for months.

• Working Stock (Optional): Dilute the Primary Stock 1:10 with Ethanol to create a 1 mM solution if working with very small sample volumes, to ensure pipetting accuracy.

Step 2: Sample Preparation & Dark Adaptation[4]

• Harvesting: Collect leaf discs or algal suspensions.

• Dark Adaptation: Place samples in absolute darkness for 20–30 minutes .

  • Why? This oxidizes the electron transport chain, ensuring all reaction centers are "open" (

    is oxidized) so that (minimal fluorescence) can be measured accurately.

Step 3: DCMU Infiltration/Addition

The goal is a final concentration of 10–50 µM DCMU in the sample.

• For Algal Suspensions (Liquid):

  • Add stock DCMU directly to the cuvette.

  • Example: To 2 mL of algae, add 4 µL of 10 mM stock (Final = 20 µM).

  • Solvent Control: Prepare a separate cuvette with 4 µL of pure Ethanol to ensure the solvent doesn't affect the cells (Final EtOH < 0.5%).

  • Incubate in dark for 2–5 minutes to allow uptake.

• For Leaves (Solid):

  • Method A (Vacuum Infiltration): Cut leaf discs and submerge in DCMU solution (diluted in water/buffer). Apply gentle vacuum for 1-2 mins.

  • Method B (Petiole Uptake): Place cut leaf stems in DCMU solution for 2-4 hours (slower, but less physical stress).

  • Method C (Direct Painting): Gently abrade the leaf surface and paint with DCMU solution (less quantitative).

Step 4: Measurement (OJIP / Kautsky Curve)

• Set Fluorometer:

  • Excitation light: Red or Blue LED (saturating intensity, >1500 µmol photons

    ).

  • Duration: 1–2 seconds is usually sufficient for DCMU curves.

• Record

  : The first reliable data point (approx. 20-50 µs).

• Record Transient: The curve will rise rapidly to

  (or ).

  • Observation: In DCMU-treated samples, the "J" step (2 ms) and "I" step (30 ms) disappear, and the curve rises almost as a monophasic kinetic to

    .

Data Analysis & Calculations

The following parameters provide insight into the state of the photosynthetic apparatus.

Parameter	Formula	Physiological Meaning
		Maximum quantum efficiency of PSII.[2][4][5] In healthy plants, this is ~0.83. A drop indicates stress or damage to the reaction center.
Area		The area above the fluorescence curve.[6] Proportional to the pool size of electron acceptors ( ).
Active RC Density		Advanced: Estimates the density of active reaction centers per absorption.
1/F₀ - 1/Fₘ		This value is linearly proportional to the concentration of active PSII reaction centers.

Calculating the Area (The "Work" Integral)

In the presence of DCMU, the area above the fluorescence induction curve represents the total number of quanta that can be trapped by the reaction centers before they all close.

• Normalize the curve so

  is the baseline.

• Calculate the integral between the fluorescence trace and the horizontal line at

  .

• Interpretation: If the Area decreases in a treated sample (compared to control) while

  remains constant, it suggests a decrease in the number of active reaction centers, even if the remaining ones are efficient.

Experimental Workflow Diagram

Caption: Step-by-step workflow for comparative analysis of DCMU inhibition.

Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
is not stable	Incomplete DCMU penetration.	Increase incubation time or use vacuum infiltration for leaves.
increases significantly	Solvent toxicity (Ethanol > 1%).	Reduce stock injection volume; ensure final ethanol concentration is < 0.5%.
No "J" step in Control	Sample was stressed or hypoxic.	Ensure proper aeration of algal samples; check temperature.
Low in Control	Photoinhibition prior to assay.	Ensure samples are not exposed to high light during harvest/transport.

References

• Govindjee. (1995). Sixty-three years since Kautsky: Chlorophyll a fluorescence. Australian Journal of Plant Physiology.

• Strasser, R. J., Tsimilli-Michael, M., & Srivastava, A. (2004). Analysis of the Chlorophyll a Fluorescence Transient.[4][6][7][8] In: Chlorophyll a Fluorescence: A Signature of Photosynthesis. Springer.

• Baker, N. R. (2008). Chlorophyll Fluorescence: A Probe of Photosynthesis In Vivo. Annual Review of Plant Biology.

• Toth, S. Z., et al. (2005). The use of DCMU for the estimation of the active PSII reaction centers.[4][6] Photosynthesis Research.[2][3][4]

Sources

• 1. Populations of photoinactivated photosystem II reaction centers characterized by chlorophyll a fluorescence lifetime in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. docs.turnerdesigns.com [docs.turnerdesigns.com]
• 3. DCMU [bionity.com]
• 4. connectsci.au [connectsci.au]
• 5. life.illinois.edu [life.illinois.edu]
• 6. Analysis of fluorescence transients of DCMU-treated leaves of Triticum species to provide estimates of the densities of photosystem II reaction centres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Application Note: A Robust HPLC-UV Method for the Quantitative Analysis of Diuron in Environmental Samples

Introduction: The Analytical Imperative for Diuron Monitoring

Diuron, or 3-(3,4-dichlorophenyl)-1,1-dimethylurea, is a substituted urea herbicide widely employed for pre- and post-emergent control of broadleaf and grassy weeds in agriculture and for non-crop area maintenance.[1][2] Its mechanism of action involves the inhibition of photosynthesis.[3][4] Due to its chemical stability and persistence in soil and water, there are growing concerns about its potential environmental impact and risks to human health.[5] Regulatory bodies have established maximum residue limits for Diuron in various matrices, necessitating sensitive and reliable analytical methods for its quantification.[4]

This application note presents a detailed, validated High-Performance Liquid Chromatography (HPLC) method coupled with Ultraviolet (UV) detection for the determination of Diuron. The methodology is designed for researchers and analytical scientists, providing a comprehensive protocol grounded in established analytical principles and validated performance.

Principle of the Chromatographic Method

The analysis is based on reversed-phase chromatography (RPC), a powerful technique for separating moderately polar to non-polar compounds like Diuron.

The Causality Behind the Choices:

• Stationary Phase: A C18 (octadecylsilane) column is the stationary phase of choice. The long alkyl chains of the C18 packing create a non-polar environment. Diuron, being a relatively non-polar molecule (XLogP3 ≈ 2.7[6]), exhibits a strong affinity for this stationary phase through hydrophobic interactions. This retention mechanism is crucial for separating it from more polar matrix components that elute earlier.

• Mobile Phase: A mobile phase consisting of a mixture of acetonitrile and water is used to elute Diuron from the column. Acetonitrile is the organic modifier; by increasing its proportion, the mobile phase becomes more non-polar, which weakens the interaction between Diuron and the C18 stationary phase, causing it to elute. An isocratic elution, where the mobile phase composition remains constant, is sufficient for this analysis, offering simplicity and robustness.[1][3]

• Detection: Diuron contains a chromophore (the dichlorophenyl group) that absorbs UV light. Detection is typically performed at a wavelength between 252 nm and 275 nm, where Diuron exhibits significant absorbance, ensuring high sensitivity and selectivity.[1][3][7]

Instrumentation, Reagents, and Materials

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Isocratic or Gradient Pump

  • Autosampler

  • Column Thermostat

  • Variable Wavelength or Photodiode Array (PDA) UV Detector

• Analytical Balance (4-decimal place)

• pH Meter

• Solid Phase Extraction (SPE) manifold and cartridges (for water samples)

• Centrifuge (for soil samples)

• Vortex Mixer

• Ultrasonic Bath

• Class A Volumetric Glassware

Reagents and Standards

• Diuron analytical standard, PESTANAL® or equivalent (≥99% purity)[8]

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Water (High-purity, 18.2 MΩ·cm, obtained from a Milli-Q® or similar system)[8]

• Phosphoric acid or Formic acid (for mobile phase modification, if needed)[3][9]

• Syringe filters (0.22 or 0.45 µm, PTFE or nylon)

Experimental Protocols

The following protocols provide a self-validating system, where the quality of the standard preparation directly impacts the accuracy of the final sample quantification.

Standard Preparation

Expertise Insight: Accurate standard preparation is the foundation of quantitative analysis. Using a certified analytical standard and precise weighing techniques minimizes systematic errors.

• Primary Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh approximately 10 mg of the Diuron analytical standard into a 100 mL Class A volumetric flask.

  • Record the exact weight.

  • Dissolve and dilute to the mark with methanol.

  • Calculate the exact concentration, accounting for the purity of the standard.

  • Store this solution at 4°C, protected from light. It is stable for at least six months under these conditions.[9]

• Working Standard Solutions (Calibration Curve):

  • Prepare a series of working standards by serially diluting the primary stock solution with the mobile phase.

  • A typical calibration range is 0.05 to 10.0 µg/mL.

  • For example, to prepare a 1.0 µg/mL standard, transfer 1.0 mL of the 100 µg/mL stock solution into a 100 mL volumetric flask and dilute to the mark with the mobile phase.

Sample Preparation Protocol: Water Samples via SPE

Trustworthiness: Solid Phase Extraction (SPE) is a robust technique for extracting and concentrating analytes from aqueous matrices, effectively removing interferences and improving method sensitivity.[9][10]

• Sample Collection & Filtration: Collect 100 mL of the water sample. Filter it through a glass fiber filter to remove suspended solids.[7]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 3 mL) by passing 5 mL of methanol followed by 5 mL of high-purity water. Crucially, do not allow the cartridge to go dry. [9]

• Sample Loading: Load the 100 mL water sample onto the conditioned cartridge at a slow, steady flow rate (approx. 5 mL/min).

• Washing: Wash the cartridge with 5 mL of high-purity water to remove polar impurities.

• Drying: Dry the cartridge under vacuum for approximately 10 minutes to remove residual water.[11]

• Elution: Elute the trapped Diuron from the cartridge with 2 x 2 mL of methanol or acetonitrile into a collection tube.[7]

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a known volume (e.g., 1.0 mL) of the mobile phase.[11] Filter through a 0.22 µm syringe filter into an HPLC vial.

Sample Preparation Protocol: Soil Samples via SLE

Trustworthiness: Solid-Liquid Extraction (SLE) is a classic and effective method for extracting pesticides from solid matrices. The choice of solvent is critical for achieving high recovery.[1][8]

• Sample Weighing: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Extraction: Add 20 mL of acetonitrile.

• Homogenization: Vortex vigorously for 2 minutes, then place in an ultrasonic bath for 15 minutes to ensure thorough extraction.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the soil from the solvent extract.

• Final Preparation: Carefully transfer the supernatant (the acetonitrile extract) into a clean tube. Filter an aliquot through a 0.22 µm syringe filter into an HPLC vial for analysis.

HPLC Analysis and Data Presentation

Chromatographic Conditions

The following table summarizes a robust set of starting conditions for the HPLC analysis.

Parameter	Recommended Condition	Rationale
HPLC Column	C18, 4.6 x 150 mm, 5 µm	Industry standard for reversed-phase separation of this compound class.[1][3]
Mobile Phase	Acetonitrile : Water (50:50, v/v)	Provides good resolution and a reasonable retention time for Diuron.[3]
Elution Mode	Isocratic	Simple, robust, and sufficient for separating Diuron in many matrices.[1][8]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, ensuring good peak shape.[3]
Injection Volume	20 µL	A common injection volume that balances sensitivity and peak shape.[1][5]
Column Temp.	30°C	Maintaining a constant temperature ensures reproducible retention times.[1][5]
Detection	UV at 254 nm	A common wavelength providing high sensitivity for Diuron and its metabolites.[1][5][8]
Run Time	~12 minutes	Sufficient to elute Diuron and allow the system to re-equilibrate.[1][8]

Data Analysis and System Suitability

• Calibration: Inject the prepared working standards in increasing order of concentration. Construct a calibration curve by plotting the peak area against the concentration. The curve should exhibit excellent linearity.

• Quantification: Inject the prepared sample extracts. Determine the concentration of Diuron in the sample by interpolating its peak area from the linear regression of the calibration curve.

• System Suitability: Before running samples, inject a mid-level standard multiple times (n=5). The system is deemed ready if it meets the criteria in the table below.

Method Validation Parameters

For a method to be trustworthy, it must be validated. The following parameters are critical.

Validation Parameter	Acceptance Criteria	Purpose
Linearity (R²)	> 0.995	Ensures the detector response is proportional to the analyte concentration.[1][8]
Accuracy (% Recovery)	80 - 110%	Measures the closeness of the experimental value to the true value.[8]
Precision (%RSD)	< 5%	Demonstrates the reproducibility of the method under the same conditions.[8]
Limit of Detection (LOD)	S/N ratio ≥ 3	The lowest concentration of analyte that can be reliably detected.[1][8]
Limit of Quantitation (LOQ)	S/N ratio ≥ 10	The lowest concentration that can be quantitatively determined with acceptable precision and accuracy.[1][8]

Visualized Workflows and System Logic

The following diagrams illustrate the experimental process and the logical arrangement of the analytical instrumentation.

Caption: High-level workflow for Diuron analysis.

Caption: Logical flow diagram of the HPLC system components.

References

• Journal of Liquid Chromatography & Related Technologies. (n.d.). HPLC Analysis of Diuron and Metabolites in Blood and Urine.
• SIELC Technologies. (n.d.). HPLC Method for Analysis of Diuron on Primesep 100 Column.

• da Silva, J. R. M., et al. (2016). Validation of a liquid chromatography ultraviolet method for determination of herbicide diuron and its metabolites in soil samples. Anais da Academia Brasileira de Ciências, 88(3), 1513-1523. Retrieved from [Link]

• Liska, I., & Slobodnik, J. (1986). HPLC analysis of diuron and metabolites in blood and urine. Journal of analytical toxicology, 10(4), 121-125. Retrieved from [Link]

• SciELO. (n.d.). Validation of a liquid chromatography ultraviolet method for determination of herbicide diuron and its metabolites in soil samples.
• SciELO. (2016). Validation of a liquid chromatography ultraviolet method for determination of herbicide diuron and its metabolites in soil samples.
• U.S. Environmental Protection Agency. (n.d.). Analytical method for the determination of linuron, diuron.
• SIELC Technologies. (n.d.). HPLC Method for Analysis of Pesticides: Isoproturon, Diuron, Acenaphthene, Carbendazim.

• Field, J. A., et al. (1997). Diuron and Its Metabolites in Surface Water and Ground Water by Solid Phase Extraction and In-Vial Elution. Journal of Agricultural and Food Chemistry, 45(10), 3897-3902. Retrieved from [Link]

• MDPI. (2026, February 1). Analytical Strategies for the Determination of Herbicides in Water: Advances in Sample Preparation, Separation, and Detection. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Environmental Chemistry Method for Diuron, DCPMU, mCPDMU in Water.

• Regulations.gov. (2020, December 17). Analytical method for diuron, DCPMU, and mCPDMU in water Reports: ECM: EPA MRID No.. Retrieved from [Link]

• HPC Standards. (n.d.). High-Purity Diuron Reference Materials for Accurate Residue Analysis. Retrieved from [Link]

• ResearchGate. (2016, August 30). (PDF) Validation of a liquid chromatography ultraviolet method for determination of herbicide diuron and its metabolites in soil samples. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Independent Laboratory Validation for Diuron, DCPMU, mCPDMU in Water.

• dos Santos, V. J., et al. (2023). Cucumber Bioassay and HPLC Analysis to Detect Diuron Residues in Remineralized Soils Following Canavalia ensiformis Cultivation as a Phytoremediator. Agriculture, 13(11), 2200. Retrieved from [Link]

• Regulations.gov. (2020, December 17). Diuron: Draft Human Health Risk Assessment for Registration Review. Retrieved from [Link]

• U.S. Geological Survey. (n.d.). Analysis of the herbicide diuron, three diuron degradates, and six neonicotinoid insecticides in water-Method details and application to two Georgia streams. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC Analysis of Diuron and Metabolites in Blood and Urine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Diuron. PubChem Compound Database. Retrieved from [Link]

Sources

• 1. scielo.br [scielo.br]
• 2. HPLC Method for Analysis of Pesticides: Isoproturon, Diuron, Acenaphthene, Carbendazim | SIELC Technologies [sielc.com]
• 3. HPLC Method for Analysis of Diuron on Primesep 100 Column on Alltesta™ | SIELC Technologies [sielc.com]
• 4. hpc-standards.com [hpc-standards.com]
• 5. mdpi.com [mdpi.com]
• 6. Diuron | C9H10Cl2N2O | CID 3120 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. scielo.br [scielo.br]
• 9. epa.gov [epa.gov]
• 10. mdpi.com [mdpi.com]
• 11. downloads.regulations.gov [downloads.regulations.gov]

Application Note: Ultrasound-Assisted Extraction of Diuron from Plant Tissues

Abstract

This application note provides a comprehensive guide to the principles, optimization, and practical application of Ultrasound-Assisted Extraction (UAE) for the quantitative analysis of the herbicide Diuron in plant tissues. Diuron, a substituted urea herbicide, is widely used in agriculture, making its monitoring in crops and the environment crucial for food safety and ecological assessment.[1][2] Traditional extraction methods often involve lengthy procedures and significant solvent consumption.[3] UAE presents a rapid, efficient, and environmentally friendly alternative, leveraging high-frequency sound waves to enhance analyte recovery.[4][5] This document details the fundamental mechanism of UAE, critical experimental parameters, a step-by-step protocol for sample preparation and extraction, and essential method validation criteria to ensure data integrity and reliability.

The Scientific Principles of Ultrasound-Assisted Extraction (UAE)

Understanding the mechanism of UAE is fundamental to its effective application and optimization. The process is driven by acoustic cavitation, a phenomenon initiated when high-power, low-frequency ultrasound waves (typically 20-100 kHz) pass through a liquid solvent.[5][6]

1.1 The Mechanism of Acoustic Cavitation Ultrasonic waves create alternating cycles of high and low pressure in the solvent. During the low-pressure (rarefaction) cycle, microscopic bubbles, or "cavities," form and grow.[5] In the subsequent high-pressure (compression) cycle, these bubbles become unstable and violently collapse. This implosion generates immense localized energy, producing transient hot spots with temperatures up to 5000 K, pressures around 1000 atm, and powerful micro-jets and shock waves.[4][6]

1.2 Impact on Plant Tissue Matrices The intense physical forces generated during cavitation are responsible for the enhanced extraction efficiency from complex plant matrices. The primary effects include:

• Fragmentation and Erosion: The shock waves and inter-particle collisions break down the sample's particle size, increasing the surface area available for solvent contact.[3][5]

• Sonoporation: The ultrasonic waves create pores and disrupt cell walls and membranes, facilitating the release of intracellular contents, including the target analyte, Diuron.[5][6][7]

• Enhanced Mass Transfer: The turbulence and micro-streaming caused by cavitation improve solvent penetration into the plant tissue and accelerate the diffusion of the extracted analyte from the solid matrix into the bulk solvent.[5][6]

This combination of mechanical effects significantly accelerates the extraction process, leading to higher yields in shorter times compared to conventional methods.[4]

Sources

• 1. Diuron - Coastal Wiki [coastalwiki.org]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. scielo.br [scielo.br]
• 4. mdpi.com [mdpi.com]
• 5. organomation.com [organomation.com]
• 6. hielscher.com [hielscher.com]
• 7. Ultrasound-Assisted Extraction and the Encapsulation of Bioactive Components for Food Applications - PMC [pmc.ncbi.nlm.nih.gov]

Diuron application for inducing oxidative stress in aquatic plants

Application Note: Controlled Induction of Oxidative Stress in Lemna minor using Diuron

Abstract & Utility

This guide details a validated protocol for using Diuron (3-(3,4-dichlorophenyl)-1,1-dimethylurea) to induce a controlled oxidative burst in the aquatic macrophyte Lemna minor. Unlike general toxicity testing, this protocol focuses on establishing a "Stress Model" suitable for screening antioxidant compounds, studying Reactive Oxygen Species (ROS) signaling pathways, or evaluating phytoremediation potential.

Why Diuron? Diuron is a specific Photosystem II (PSII) inhibitor.[1][2] Its mechanism is precise: it competes with plastoquinone (

) for the binding site on the D1 protein. This blockage halts electron transport while light energy continues to be absorbed, leading to the formation of triplet state chlorophyll ( ) and subsequent generation of Singlet Oxygen ( ), a highly destructive ROS. This makes Diuron an ideal tool for generating singlet oxygen-specific stress signatures.

Mechanism of Action

The following diagram illustrates the molecular cascade initiated by Diuron. Note the critical transition from blocked electron transport to ROS generation.

Figure 1: Molecular pathway of Diuron-induced oxidative stress. Diuron displaces Plastoquinone B, forcing energy dissipation via Singlet Oxygen formation.

Experimental Design Strategy

To successfully induce stress without immediate necrosis (death), precise dosing is required.

• Test Organism: Lemna minor (Duckweed).[1][3][4][5]

  • Rationale: Clonal reproduction (low genetic variance), high surface area-to-volume ratio (rapid uptake), and standardized OECD protocols.

• Stress Window:

  • Low Stress (Hormesis): < 5

    (Often stimulates growth).

  • Target Stress (Oxidative Burst): 20 – 50

    (Significant ROS, measurable enzyme response, sublethal at 24-48h).

  • Lethal Toxicity: > 100

    (Rapid bleaching and necrosis).

• Timepoints:

  • 24 Hours: Peak ROS generation (

    , ). Best for gene expression studies.

  • 72 Hours: Peak enzymatic response (SOD, CAT upregulation) and membrane damage (MDA).

Protocol 1: Preparation and Exposure

Objective: Establish a stable Diuron exposure system based on OECD 221 guidelines but modified for stress physiology.

Materials:

• Diuron (CAS 330-54-1), Purity >98%.

• Solvent: Acetone or DMSO (Analytical Grade).

• Growth Medium: Steinberg Medium or Swedish Standard (SIS) medium (pH 6.5).

• Vessels: 250 mL glass beakers (Surface area is critical for Lemna).

Step-by-Step Methodology:

• Stock Solution Preparation (1000x):

  • Diuron has low water solubility (~42 mg/L).

  • Dissolve 50 mg Diuron in 50 mL Acetone (or DMSO).

  • Concentration: 1 mg/mL (1000 mg/L).

  • Store at 4°C in the dark (Stable for 1 month).

• Working Solutions (Dosing):

  • Prepare 1 L of sterile growth medium.

  • Target: 50

    (Recommended starting point for stress induction).

  • Add 50

    of Stock Solution to 1 L of medium.

  • Control Group: Must contain the same volume of solvent (50

    Acetone/L) without Diuron. This validates that stress is not solvent-induced.

• Inoculation:

  • Select healthy Lemna colonies (fronds must be dark green, no chlorosis).

  • Add 10-12 fronds per vessel (approx. 3 colonies).

  • Replicates: Minimum 3 biological replicates per timepoint.[6]

• Incubation Conditions (CRITICAL):

  • Light: Continuous cool white fluorescent light.

  • Intensity: 85–135

    .

  • Note: Diuron toxicity is light-dependent. Low light will mask the oxidative stress effect.

  • Temperature: 24 ± 2°C.

Protocol 2: Quantifying Oxidative Stress

Objective: Validate the stress model by measuring Lipid Peroxidation (MDA) and ROS accumulation.

A. Lipid Peroxidation (MDA Assay)

Based on Heath & Packer (1968).[6][7][8][9][10]

• Harvest: Collect 500 mg fresh weight (FW) of Lemna fronds. Rinse with distilled water.[6] Blot dry.

• Homogenization: Grind tissue in liquid nitrogen. Add 5 mL of 0.1% (w/v) Trichloroacetic acid (TCA).[7]

• Centrifugation: Centrifuge at 10,000

  for 15 min at 4°C. Collect supernatant.

• Reaction:

  • Mix 1 mL Supernatant + 4 mL of 0.5% Thiobarbituric acid (TBA) in 20% TCA.

  • Blank: 1 mL 0.1% TCA + 4 mL TBA reagent.

• Incubation: Heat at 95°C for 30 minutes. Cool quickly on ice.

• Measurement: Read Absorbance at 532 nm (specific signal) and 600 nm (turbidity correction).

• Calculation:

  (Extinction coefficient )

B. ROS Visualization (NBT Staining for Superoxide)

• Staining: Immerse whole fronds in 6 mM NBT (Nitroblue tetrazolium) in sodium phosphate buffer (pH 7.5).

• Incubation: 2 hours in dark at room temperature.

• Bleaching: Boil fronds in 95% Ethanol to remove chlorophyll.

• Result: Dark blue formazan precipitates indicate

  accumulation.

Experimental Workflow & Data Logic

The following workflow ensures data integrity and reproducibility.

Figure 2: Experimental workflow for Diuron-induced stress assessment. Phase 2 is the critical control point for light intensity and dosing accuracy.

Expected Results & Interpretation

Parameter	Control (Solvent)	Diuron (50 , 48h)	Interpretation
Growth (Frond #)	100% (Baseline)	60-80% of Control	Growth inhibition indicates physiological cost of stress.
MDA Content	< 10 nmol/g FW	> 25 nmol/g FW	>2.5x increase confirms lipid peroxidation (membrane damage).
Chlorophyll a/b	Normal Ratio	Decreased	Chlorophyll bleaching due to ROS attack.
SOD Activity	Baseline	Increased	Upregulation confirms active antioxidant defense response.

Troubleshooting & Expert Tips

• Solvent Toxicity: If your Control group shows yellowing, your Acetone/DMSO concentration is too high. Keep it strictly

  .

• Light Sensitivity: Diuron works by blocking energy flow. If light is too low (

  ), you will see growth inhibition but low oxidative stress markers because the energy pressure is missing.

• Algal Contamination: Lemna cultures must be axenic. Algae are more sensitive to Diuron than Lemna and will die rapidly, creating a "soup" of decaying matter that alters water chemistry and ROS readings.

References

• OECD. (2006).[11] Test No. 221: Lemna sp.[3][11][12] Growth Inhibition Test. OECD Guidelines for the Testing of Chemicals, Section 2. OECD Publishing. [Link]

• Heath, R. L., & Packer, L. (1968). Photoperoxidation in isolated chloroplasts: I. Kinetics and stoichiometry of fatty acid peroxidation. Archives of Biochemistry and Biophysics, 125(1), 189-198. [Link]

• Rutherford, A. W., & Krieger-Liszkay, A. (2001).[2][13] Herbicide-induced oxidative stress in photosystem II. Trends in Biochemical Sciences, 26(11), 648-653. [Link]

• Teisseire, H., & Vernet, G. (2001). Effects of the fungicide folpet on the activities of antioxidative enzymes in duckweed (Lemna minor). Pesticide Biochemistry and Physiology, 69(2), 112-117. (Reference for enzyme extraction protocols in Lemna). [Link]

• Gatidou, G., et al. (2007). Phytotoxicity and genotoxicity of diuron and linuron in Lemna minor and Vicia faba. Ecotoxicology and Environmental Safety, 144, 157-164. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | A Time-Dose Response Model to Assess Diuron-Induced Photosynthesis Inhibition in Freshwater Biofilms [frontiersin.org]
• 3. oecd.org [oecd.org]
• 4. Assessment of various toxicity endpoints in duckweed (Lemna minor) at the physiological, biochemical, and molecular levels as a measure of diuron stress [biblio.ugent.be]
• 5. oecd.org [oecd.org]
• 6. periodicos.cerradopub.com.br [periodicos.cerradopub.com.br]
• 7. scribd.com [scribd.com]
• 8. bio-protocol.org [bio-protocol.org]
• 9. Malondialdehyde: Facts and Artifacts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. plant-stress.weebly.com [plant-stress.weebly.com]
• 11. biotecnologiebt.it [biotecnologiebt.it]
• 12. OECD 221 - Phytosafe [phytosafe.com]
• 13. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Application Note: Mechanistic Characterization of Photoinhibition Using Diuron (DCMU)

Abstract

This guide details the application of Diuron (3-(3,4-dichlorophenyl)-1,1-dimethylurea, also known as DCMU) as a mechanistic probe to study Photosystem II (PSII) photoinhibition. Unlike standard stress assays that merely observe phenotypic damage, the use of Diuron allows researchers to isolate acceptor-side photoinhibition by chemically blocking the

binding site on the D1 protein. This protocol provides a standardized methodology for leaf infiltration, fluorescence transient analysis (OJIP), and the differentiation of damage pathways across varying plant species (Arabidopsis, Zea mays, and aquatic models).

Part 1: Mechanistic Basis

The "Chemical Clamp" Effect

Photoinhibition is the light-induced reduction of photosynthetic capacity, primarily targeting PSII.[1] To study this, we must distinguish between the rate of damage (

) and the rate of repair ( ).

Diuron acts as a specific competitor for the plastoquinone

binding site on the D1 protein. By displacing native plastoquinone, Diuron prevents electron transfer from to .

• Without Diuron: Electrons flow linearly (

  ).

• With Diuron: The electron chain is "clamped" at

  .

The Photoinhibition Pathway

Under high light, the presence of Diuron exacerbates acceptor-side photoinhibition . Because

cannot be oxidized, charge recombination between and becomes the dominant relaxation pathway. This favors the formation of the triplet state of P680 ( ), which reacts with ground-state oxygen to produce Singlet Oxygen ( ) . This ROS specifically damages the D1 protein, allowing researchers to measure the intrinsic susceptibility of the reaction center to oxidative stress without the confounding variable of downstream electron transport regulation.

Figure 1: Mechanism of Diuron-induced acceptor-side photoinhibition. The blockade at QB forces charge recombination, generating Singlet Oxygen.

Part 2: Experimental Protocols

Protocol A: Vacuum Infiltration (Crucial for Terrestrial Plants)

Causality: Simply floating leaves on Diuron is insufficient for species with waxy cuticles (e.g., Maize, Arabidopsis). Vacuum infiltration forces the inhibitor into the substomatal cavities, ensuring immediate contact with thylakoid membranes.

Reagents:

• Stock Solution: 100 mM Diuron in DMSO (Store at -20°C).

• Infiltration Buffer: 10 mM MES-KOH (pH 5.6), 10 mM

  .

• Working Solution: Dilute Stock to 50 µM in Infiltration Buffer (Final DMSO < 0.1%).

Step-by-Step:

• Leaf Preparation: Excise healthy leaves. For monocots (Maize), cut 2-cm segments from the mid-blade. For dicots (Arabidopsis, Tobacco), use whole leaves or 10mm discs.

• Immersion: Place leaf samples in a beaker containing the Working Solution. Ensure samples are fully submerged (use a plastic mesh if they float).

• Vacuum Application: Place the beaker in a vacuum desiccator. Apply vacuum (-0.8 bar) for 2 minutes.

  • Visual Check: Air bubbles should emerge from the stomata.

• Release: Rapidly release the vacuum. This pressure change forces the liquid into the leaf air spaces.

  • Validation: The leaf should appear darker (translucent) due to liquid filling the air spaces. If distinct "green islands" remain, repeat vacuum for 1 minute.

• Dark Adaptation: Incubate infiltrated leaves in total darkness for 30 minutes to allow diffusion to the chloroplasts and complete oxidation of the electron transport chain.

Protocol B: The Photoinhibition Stress Test

This assay measures the decline in Quantum Yield (

) under high light in the presence of Diuron.

Experimental Groups:

• Control: Infiltration Buffer only + High Light.

• Repair Block (Standard): Lincomycin (2 mM) + High Light. (Measures gross damage rate).

• Acceptor Block (Test): Diuron (50 µM) + High Light. (Measures acceptor-side specific damage).

Workflow:

• Initial Measurement (

  ): Measure of dark-adapted, infiltrated leaves.

  • Note: In Diuron-treated leaves,

    may be slightly lower initially due to partial closure of RCs, but should be reached instantly upon saturation pulse.

• Light Stress: Expose samples to high irradiance (e.g., 1000–1500 µmol photons

  ) for defined intervals (0, 30, 60, 90, 120 min).

  • Temperature Control: Maintain at 25°C. Heat stress acts synergistically with Diuron; uncontrolled temperature invalidates the data.

• Recovery Measurement: After each light interval, dark adapt for 15 min and measure

  .

Figure 2: Experimental workflow for Diuron-mediated photoinhibition profiling.

Part 3: Data Analysis & Species Considerations

Interpreting Fluorescence Transients (OJIP)

When measuring chlorophyll fluorescence in Diuron-treated samples, the kinetics change dramatically. This serves as the primary validation that your infiltration worked.

Parameter	Normal Leaf Response	Diuron-Infiltrated Response	Interpretation
O-J Rise	Gradual rise (2ms)	Explosive rise to max	is reduced but cannot transfer e- to .
J-I-P Phase	Distinct thermal phase	Absent (Flat line)	The thermal phase requires plastoquinone pool reduction, which is blocked.
Fv/Fm	~0.83 (Healthy)	~0.75 - 0.80	Slight decrease is normal; drastic drop at T0 indicates toxicity or handling damage.
Area	Large area above curve	Near Zero	Represents the size of the electron acceptor pool. Diuron effectively shrinks this pool to 0.

Species-Specific Optimization

Different leaf anatomies require modified infiltration strategies.

Species Type	Example	Challenge	Protocol Modification
Model Dicot	Arabidopsis thaliana	Fragile leaves	Reduce vacuum time to 1 min; support leaves with mesh.
C4 Monocot	Zea mays (Maize)	Thick cuticle, bundle sheath	Abrasion: Gently rub the abaxial surface with fine sandpaper (grit 400) before infiltration to aid penetration.
Aquatic	Lemna / Algae	Direct uptake	No vacuum needed. Add Diuron directly to media (Final conc: 2-5 µM).
Waxy Dicot	Brassica	Hydrophobic surface	Add 0.01% Tween-20 to the infiltration buffer.

Calculation of Damage Rate

To quantify photoinhibition, plot the natural log of the relative

against time.

• Where

  is the rate constant of photoinhibition.

• Insight: If

  (Diuron) > (Lincomycin), it suggests that the specific blockage of electron transport (acceptor side) generates more ROS than the general cessation of repair alone, highlighting the danger of "closed" reaction centers under light.

References

• Mechanism of DCMU Action: Hsu, B. D., Lee, J. Y., & Pan, R. L. (1986).[1] The two binding sites for DCMU in Photosystem II. Biochemical and Biophysical Research Communications.

• Photoinhibition & Repair Cycles: Aro, E. M., Virgin, I., & Andersson, B. (1993). Photoinhibition of Photosystem II. Inactivation, protein damage and turnover. Biochimica et Biophysica Acta (BBA) - Bioenergetics.

• Fluorescence Transient Analysis (OJIP): Strasser, R. J., Tsimilli-Michael, M., & Srivastava, A. (2004). Analysis of the Chlorophyll a Fluorescence Transient.[2][3][4][5] Chlorophyll a Fluorescence: A Signature of Photosynthesis.

• Vacuum Infiltration Methodology: Bechtold, N., Ellis, J., & Pelletier, G. (1993).[6][7] In planta Agrobacterium mediated gene transfer by infiltration of adult Arabidopsis thaliana plants.[6][7][8] C. R. Acad. Sci. Paris.[6][7][8] (Adapted for chemical infiltration).

• Diuron in Algal Bioassays: Nestor, G., et al. (2022). Microalgae-Based Fluorimetric Bioassays for Studying Interferences on Photosynthesis Induced by Environmentally Relevant Concentrations of the Herbicide Diuron.[3] MDPI.

Sources

• 1. DCMU [bionity.com]
• 2. handheld.psi.cz [handheld.psi.cz]
• 3. Microalgae-Based Fluorimetric Bioassays for Studying Interferences on Photosynthesis Induced by Environmentally Relevant Concentrations of the Herbicide Diuron | MDPI [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Vacuum infiltration of Arabidopsis plants [ivaan.com]
• 7. Protocol for vacuum-infiltration transformation of Arabidopsis thaliana - 每日生物评论 [bio-review.com]
• 8. Arabidopsis transformation by vacuum infiltration - Legume-Microbe Interactions LaboratoryLegume-Microbe Interactions Laboratory | Legume-Microbe Interactions Laboratory [staceylab.missouri.edu]

Technical Notes & Optimization

How to troubleshoot failed Diuron-related experiments

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Diuron Technical Support Center. As Senior Application Scientists, we understand that even the most meticulously planned experiments can encounter unexpected hurdles. This guide is designed to provide you with in-depth troubleshooting strategies and answers to frequently asked questions regarding the use of Diuron in your research. Our goal is to help you navigate common challenges, ensuring the accuracy and reproducibility of your results.

Troubleshooting Guide: When Diuron Experiments Go Wrong

This section addresses specific issues that can arise during experiments involving Diuron. We delve into the probable causes and provide step-by-step solutions to get your research back on track.

Issue 1: Inconsistent or No Inhibition of Photosynthesis Observed

You are conducting a photosynthesis inhibition assay using Diuron on plant cells or isolated chloroplasts, but you observe little to no effect, or the results are highly variable between replicates.

Possible Causes and Solutions:

• Poor Diuron Solubility: Diuron has very low solubility in water (42 mg/L at 298 K)[1], which can lead to an actual concentration in your aqueous media that is much lower than intended.

  • Solution: Prepare a concentrated stock solution of Diuron in a suitable organic solvent like methanol or acetone before diluting it to the final concentration in your experimental buffer.[1][2] Ensure the final concentration of the organic solvent in your assay is low enough to not affect the biological system on its own (typically <1%).

• Inadequate Incubation Time: The inhibitory effect of Diuron is not instantaneous. It needs time to diffuse to its target site, the D1 protein in Photosystem II (PSII), to block the electron transport chain.[3]

  • Solution: Ensure a sufficient incubation period. For assays with microalgae or biofilms, exposure times can range from a few minutes to several hours to see a significant inhibitory effect.[4][5] It's recommended to perform a time-course experiment to determine the optimal incubation time for your specific experimental setup.

• Light Conditions: The phytotoxicity of Diuron is light-dependent.[6] Without light, the photosynthetic electron transport chain is not active, and the inhibitory effect of Diuron will not be apparent.

  • Solution: Ensure your experimental setup provides adequate and consistent light intensity across all samples. Use a light source that provides a photosynthetically active radiation (PAR) spectrum suitable for your organism.

• Herbicide Resistance: Some plant or algal species may have naturally occurring or induced resistance to Diuron and other Group C/5 herbicides that target PSII.[7][8][9]

  • Solution: If you suspect resistance, try using a significantly higher concentration of Diuron. You can also include a known susceptible species as a positive control in your experiment.

Issue 2: Unexpected Cytotoxicity in Non-Photosynthetic Organisms

You are using Diuron in an experiment with non-photosynthetic organisms (e.g., yeast, mammalian cells) and observe unexpected levels of cell death or stress.

Possible Causes and Solutions:

• Mitochondrial Respiration Inhibition: While Diuron is primarily known as a photosynthesis inhibitor, it can also inhibit mitochondrial respiration by blocking the electron transport chain between cytochromes b and c1 (Complex III).[10] This can lead to cellular toxicity.

  • Solution: Be aware of this off-target effect. If your experimental goals are unrelated to mitochondrial function, consider if another compound would be more suitable. If you are studying mitochondrial effects, this property of Diuron can be leveraged.

• Induction of Oxidative Stress: Diuron has been shown to increase the production of reactive oxygen species (ROS) in certain cell lines, which can lead to DNA damage and reduced cell viability.[11]

  • Solution: When interpreting your results, consider the potential role of oxidative stress. You can measure ROS levels in your cells to confirm if this is a contributing factor.

• High Solvent Concentration: As mentioned previously, the organic solvent used to dissolve Diuron can be toxic to cells at high concentrations.

  • Solution: Always include a solvent control in your experiments (cells treated with the same concentration of the solvent used to dissolve Diuron, but without Diuron) to differentiate between the effects of the solvent and the compound itself.

Issue 3: Diuron Appears to Degrade or Lose Activity in Solution

You have prepared a Diuron stock or working solution, but over time, its effectiveness seems to diminish.

Possible Causes and Solutions:

• Improper Storage: Although generally stable, Diuron solutions can degrade under certain conditions.

  • Solution: Store Diuron stock solutions in the dark at 4°C.[2] For long-term storage, consider aliquoting and freezing at -20°C.

• pH of the Solution: The chemical degradation of Diuron in aqueous solutions can be influenced by pH.[12]

  • Solution: Maintain a pH range of 4-10 in your experimental solutions, as Diuron is more stable within this range.[12] Be mindful of any buffers used and their potential to affect the pH over time.

• Photodegradation: Exposure to light, especially UV, can lead to the photochemical degradation of Diuron.[12]

  • Solution: Protect your stock and working solutions from light by using amber vials or wrapping containers in aluminum foil.

Frequently Asked Questions (FAQs)

Q1: How do I prepare a Diuron stock solution?

A1: Due to its low water solubility, a stock solution is essential. Here is a general protocol:

• Weigh out the desired amount of Diuron powder.

• Dissolve the powder in a small volume of a suitable solvent such as methanol or acetone.[1][2]

• Once fully dissolved, bring the solution to the final desired volume with the same solvent.

• Store the stock solution in a tightly sealed, light-protected container at 4°C for short-term use or -20°C for long-term storage.[13]

Q2: What is the primary mechanism of action of Diuron?

A2: Diuron's primary mode of action is the inhibition of photosynthesis.[3][14] It specifically binds to the D1 protein within Photosystem II (PSII), blocking the electron transport chain and halting the conversion of light energy into chemical energy (ATP and NADH).[3] This leads to the death of the plant.

Q3: Can Diuron be used in studies on non-plant organisms?

A3: Yes, Diuron has been used in research involving non-plant organisms. However, it's crucial to be aware of its potential to inhibit mitochondrial respiration and induce oxidative stress.[10][11] These effects can be confounding factors or the primary focus of the investigation.

Q4: Are there known issues with Diuron resistance?

A4: Yes, resistance to Diuron and other PSII-inhibiting herbicides has been documented in various weed biotypes.[7][8] This resistance is a result of genetic variability within weed populations. If you are working with field samples, the possibility of pre-existing resistance should be considered.

Q5: What are typical effective concentrations of Diuron in experiments?

A5: The effective concentration of Diuron can vary widely depending on the organism and the experimental system. For example, in studies with freshwater algae, the EC50 (the concentration that causes a 50% inhibitory effect) for growth inhibition over 72 hours ranges from 7 to 36 µg/L.[5] For acute photosynthesis inhibition in biofilms, significant effects can be seen at concentrations around 10-60 µg/L.[15] It is always recommended to perform a dose-response experiment to determine the optimal concentration range for your specific application.

Experimental Protocols & Data

Protocol 1: Preparation of a 10 mM Diuron Stock Solution in Methanol

• Calculate the required mass: The molecular weight of Diuron (C₉H₁₀Cl₂N₂O) is 233.09 g/mol . To prepare 10 mL of a 10 mM stock solution:

  • Mass (g) = 10 mmol/L * 0.01 L * 233.09 g/mol = 0.0233 g = 23.3 mg.

• Weighing: Accurately weigh 23.3 mg of Diuron powder and transfer it to a 15 mL conical tube.

• Dissolving: Add approximately 8 mL of methanol to the tube. Vortex thoroughly until the Diuron is completely dissolved.

• Final Volume: Adjust the final volume to 10 mL with methanol.

• Storage: Store in a properly labeled, amber glass vial at 4°C.

Protocol 2: Photosynthesis Inhibition Assay using the Leaf Disc Flotation Method

This method provides a simple visual assessment of photosynthetic activity.

• Prepare Solutions:

  • Bicarbonate Solution (0.2% w/v): Dissolve 0.2 g of sodium bicarbonate in 100 mL of distilled water. This provides a carbon source for photosynthesis.

  • Diuron Working Solutions: Prepare a serial dilution of Diuron in the bicarbonate solution from your stock solution. Include a control solution with only the bicarbonate solution and, if applicable, a solvent control.

• Prepare Leaf Discs:

  • Use a fresh spinach leaf or other suitable plant material.

  • Use a hole punch to create uniform leaf discs, avoiding major veins.[16]

• Infiltration:

  • Place 10-15 leaf discs in a syringe.

  • Draw up about 5 mL of your control or test solution into the syringe.

  • Invert the syringe, expel the air, and then seal the tip with your finger.

  • Pull back on the plunger to create a vacuum. Hold for 10-15 seconds. You will see bubbles coming from the leaf discs as the air in the intercellular spaces is replaced by the solution.

  • Release the plunger. The discs should sink. Repeat if necessary.

• Experiment:

  • Transfer the sunken discs to a beaker containing the same solution.

  • Place the beaker under a constant light source.

  • Record the time it takes for each disc to float to the surface. The time until 50% of the discs are floating (ET50) is a common metric.[16]

  • A longer flotation time indicates a greater inhibition of photosynthesis.

Data Presentation

Table 1: Solubility of Diuron in Various Solvents

Solvent	Solubility at 25°C ( g/100 mL)
Water	0.0042
Acetone	5.3
Ethanol	1.4
Methanol	3.4

Data compiled from publicly available safety data sheets and chemical databases.

Visualizations

Caption: Diuron's mechanism of action in inhibiting photosynthesis.

Caption: A logical workflow for troubleshooting failed Diuron experiments.

References

• Huovinen M, et al. Toxicity of diuron in human cancer cells.

• DIURON 900 DF | 4Farmers.

• Diuron - Active Ingredient Page - Chemical Warehouse.

• Diuron - ChemicalBook.

• Diuron 900 WG - Apparent Ag.

• DIURON 900WG - Genfarm.

• Diuron human health assessment report - APVMA.

• Kinetics of the degradation of diuron | Request PDF - ResearchGate.

• Microalgae-Based Fluorimetric Bioassays for Studying Interferences on Photosynthesis Induced by Environmentally Relevant Concentrations of the Herbicide Diuron - MDPI.

• Diuron | Drug Information, Uses, Side Effects, Chemistry - PharmaCompass.com.

• Enhanced Solubility, Stability, and Herbicidal Activity of the Herbicide Diuron by Complex Formation with β-Cyclodextrin - PMC.

• A proposed mechanism for diuron-induced phytotoxicity - Oregon State University.

• Enhanced Solubility, Stability, and Herbicidal Activity of the Herbicide Diuron by Complex Formation with β-Cyclodextrin - MDPI.

• Toxicity of the herbicides diuron - ChemicalBook.

• Degradation of diuron in aqueous solution by ozonation - PubMed.

• Diuron | C9H10Cl2N2O | CID 3120 - PubChem - NIH.

• Diuron in Water: Functional Toxicity and Intracellular Detoxification Patterns of Active Concentrations Assayed in Tandem by a Yeast-Based Probe - PMC.

• A Time-Dose Response Model to Assess Diuron-Induced Photosynthesis Inhibition in Freshwater Biofilms - Frontiers.

• (PDF) Enhanced Solubility, Stability, and Herbicidal Activity of the Herbicide Diuron by Complex Formation with β-Cyclodextrin - ResearchGate.

• analytical method for the determination of l nuron, diuron - EPA.

• Diuron exposure induces systemic and organ-specific toxicity following acute and sub-chronic exposure in male Wistar rats - PubMed.

• Solubility of the pesticide diuron in organic nonelectrolyte solvents. Comparison of observed vs. predicted values based upon Mobile Order theory - Canadian Science Publishing.

• Diuron: Draft Human Health Risk Assessment for Registration Review - Regulations.gov.

• PREPARING SOLUTIONS AND MAKING DILUTIONS.

• UNIVERSITÉ DU QUÉBEC À MONTRÉAL DEGRADATION DE L'HERBICIDE DIURON PAR OZONATION ET ANALYSE DE LA TOXICITE SUR Lemna minor M - Archipel UQAM.

• Improved Adsorption of the Toxic Herbicide Diuron Using Activated Carbon Obtained from Residual Cassava Biomass (Manihot esculenta) - MDPI.

• Preparing Stock Solutions - PhytoTech Labs.

• Photosynthesis Inhibitor Investigation.

• (PDF) Enhanced Solubility of Herbicide Diuron in Aqueous Solution by Micellisation.

• Growth Regulators – Plant Tissue Culture Protocol - Sigma-Aldrich.

• Microalgae-Based Fluorimetric Bioassays for Studying Interferences on Photosynthesis Induced by Environmentally Relevant Concentrations of the Herbicide Diuron - PMC.

• Inhibition of microphytobenthic photosynthesis by the herbicides atrazine and diuron.

• Chlorophyll Fluorescence Assay for the Determination of Triazine Resistance | Weed Science | Cambridge Core.

• Uptake of diuron and concomitant loss of photosynthetic activity in leaves as visualized by imaging the red chlorophyll fluorescence - PubMed.

• How to Troubleshoot Experiments that Just Aren't Working | Blog - ZAGENO.

• Diuron effects on photosynthesis and vertical migration of microphytobenthos: Potential rapid bioassessment of herbicide toxicity in coastal sediments - PubMed.

• Urea, N'-(3,4-dichlorophenyl)-N,N-dimethyl- (Diuron) - Draft evaluation statement - 3 October 2025 - Australian Industrial Chemicals Introduction Scheme (AICIS).

• How to troubleshoot experiments | Careers - Chemistry World.

• Electroanalytical Overview: the Measurement of Diuron - ACS Publications.

• Troubleshooting and optimizing lab experiments - YouTube.

• (PDF) Microalgae-Based Fluorimetric Bioassays for Studying Interferences on Photosynthesis Induced by Environmentally Relevant Concentrations of the Herbicide Diuron - ResearchGate.

• Diuron review - volume 3 - APVMA.

• How to Deal With a Failed Experiment - Bitesize Bio.

• Uptake of diuron and concomitant loss of photosynthetic activity in leaves as visualized by imaging the red chlorophyll fluorescence - ResearchGate.

• Troubleshooting and optimizing lab experiments - The Bumbling Biochemist.

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• 2. researchgate.net [researchgate.net]
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• 9. genfarm.com.au [genfarm.com.au]
• 10. Diuron in Water: Functional Toxicity and Intracellular Detoxification Patterns of Active Concentrations Assayed in Tandem by a Yeast-Based Probe - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. edb.gov.hk [edb.gov.hk]

Improving the sensitivity of analytical methods for Diuron detection

Topic: Improving the Sensitivity of Analytical Methods for Diuron Detection

Introduction

Welcome to the Advanced Analytical Support Center. You are likely here because your current Limit of Detection (LOD) for Diuron (3-(3,4-dichlorophenyl)-1,1-dimethylurea) is insufficient for regulatory compliance (MRLs < 0.01 mg/kg) or toxicological pharmacokinetic studies.

Diuron presents a specific analytical paradox: it is thermally unstable (making GC-MS difficult without derivatization) and moderately polar, leading to significant matrix suppression in LC-MS/MS. This guide prioritizes LC-MS/MS as the gold standard for sensitivity, while introducing Electrochemical Sensing for portable, ultra-trace field screening.

Module 1: Sample Preparation & Extraction

The Issue: "I am losing >40% of my analyte before it even reaches the detector."

Root Cause Analysis

Diuron has a log Kow of ~2.8. Traditional C18 silica cartridges often suffer from "dewetting" if the sorbent dries out, causing massive analyte breakthrough. Furthermore, Diuron metabolites (DCPMU, DCPU) are more polar; C18 often fails to retain them, skewing total residue data.

The Solution: Polymeric HLB Extraction

Switch from Silica-C18 to Hydrophilic-Lipophilic Balance (HLB) polymeric sorbents. These are water-wettable and retain both the neutral parent compound and polar metabolites.

Protocol: Optimized SPE Workflow (Water/Bio-fluids)

Reagents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Ultrapure Water, Formic Acid.

• Conditioning: 3 mL MeOH followed by 3 mL Water.

• Loading: Load sample at 2–5 mL/min. Crucial: If analyzing plasma/urine, dilute 1:1 with 4% H3PO4 to disrupt protein binding.

• Washing: 3 mL of 5% MeOH in Water. (Removes salts and highly polar interferences without eluting Diuron).

• Elution: 2 x 1.5 mL MeOH. Note: Do not use 100% ACN for elution if your LC mobile phase is high-aqueous; it will cause peak broadening. Evaporate and reconstitute in initial mobile phase.[1]

Workflow Visualization

Figure 1: Optimized Solid Phase Extraction (SPE) workflow using HLB sorbents to maximize recovery of Diuron and metabolites.

Module 2: LC-MS/MS Optimization (The Gold Standard)

The Issue: "My baseline is noisy, and I can't distinguish the peak at 1 ng/L."

Instrumental Parameters

To achieve sub-ppb sensitivity, you must move beyond UV detection to Triple Quadrupole (QqQ) MS in Multiple Reaction Monitoring (MRM) mode.

1. Ionization Source: Use Electrospray Ionization (ESI) in Positive Mode .[1]

• Why? Diuron readily protonates to form [M+H]+.

• Optimization: If analyzing in high-organic soil extracts, check for signal suppression. If suppression > 20%, switch to APCI (Atmospheric Pressure Chemical Ionization), which is less susceptible to matrix effects.

2. Mobile Phase Modifiers: Do not use pure water/methanol.[2] Add 0.1% Formic Acid + 2mM Ammonium Formate .

• Mechanism: The ammonium ions stabilize the spray, and formic acid ensures full protonation of the urea nitrogen, increasing the precursor ion abundance.

3. MRM Transition Table Use the following transitions. The "Quantifier" is for calculating concentration; the "Qualifier" confirms identity.

Analyte	Precursor Ion (m/z)	Quantifier (m/z)	Qualifier (m/z)	Collision Energy (eV)	Mechanism
Diuron	233.1 [M+H]+	72.1	46.1	25 - 30	Cleavage of dimethylamine group
DCPMU	219.1 [M+H]+	182.0	72.1	20 - 25	Loss of methyl group
Diuron-d6 (IS)	239.1 [M+H]+	78.1	-	25 - 30	Deuterated Internal Standard

Logic of Sensitivity

Figure 2: Critical parameter decision tree for maximizing Signal-to-Noise (S/N) ratio in LC-MS/MS analysis.

Module 3: Electrochemical Sensing (Field Screening)

The Issue: "I need to test water samples on-site without a mass spec."

The Emerging Solution: Nanomaterial-Modified Electrodes

Recent advancements utilize Glassy Carbon Electrodes (GCE) modified with Multi-Walled Carbon Nanotubes (MWCNTs) or Graphene Oxide (GO) .

• Mechanism: Diuron undergoes irreversible oxidation at ~1.1 V (vs. Ag/AgCl).

• Sensitivity Boost: Nanomaterials increase the electroactive surface area and facilitate electron transfer, lowering the LOD to ~0.04 µg/mL (approx 40 ppb) without pre-concentration.

• Protocol:

  • Polish GCE with alumina slurry.

  • Drop-cast 5 µL of MWCNT-Chitosan suspension.

  • Dry under IR lamp.

  • Run Differential Pulse Voltammetry (DPV) from +0.8V to +1.4V.

Module 4: Troubleshooting & FAQs

Q1: I see "ghost peaks" of Diuron in my blank samples. How do I stop this?

A: Diuron is "sticky" (lipophilic). This is Carryover .

• Fix: Change your autosampler needle wash to a stronger organic solvent (e.g., 50:50 ACN:Isopropanol with 0.1% Formic Acid). Ensure the wash time is at least 10 seconds.

Q2: My recovery in soil samples is inconsistent (ranging 50-120%).

A: This is likely Matrix Effect (Ion Suppression/Enhancement) .

• Fix 1 (The Gold Standard): Use Diuron-d6 as an internal standard. Add it before extraction. It will experience the same suppression as the analyte, correcting the final calculation.

• Fix 2: Use "Matrix-Matched Calibration."[3] Prepare your standard curve in a blank soil extract rather than pure solvent.

Q3: Can I use GC-MS instead of LC-MS?

A: Only with great difficulty. Diuron thermally decomposes to 3,4-dichloroaniline (DCA) in the GC injector. You must derivatize it (e.g., with methyl iodide) to make it stable, which adds error-prone steps. Stick to LC-MS/MS for reliability.[3][4]

References

• Electrochemical Determination of Hazardous Herbicide Diuron Using MWCNTs-CS@NGQDs Composite-Modified Glassy Carbon Electrodes. National Institutes of Health (PMC). Available at: [Link]

• Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS. National Institutes of Health (PMC). Available at: [Link]

• Sustainable Precursor-Based Titanium Dioxide–Graphene Nanocomposite Electrochemical Sensor for Sensitive Detection of Diuron in Vegetables. MDPI. Available at: [Link]

• Analytical Method for the Determination of Linuron, Diuron, and Metabolites. U.S. Environmental Protection Agency (EPA). Available at: [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies. Longdom Publishing. Available at: [Link]

Sources

• 1. epa.gov [epa.gov]
• 2. How to Maximize Sensitivity in LC-MS [sigmaaldrich.com]
• 3. longdom.org [longdom.org]
• 4. biotech-spain.com [biotech-spain.com]

Technical Support Center: Decontamination of Laboratory Equipment After Diuron Use

This guide provides comprehensive, technically grounded protocols for the decontamination of laboratory equipment following the use of Diuron, a substituted urea herbicide. Designed for researchers and laboratory professionals, this document details the chemical principles behind effective decontamination, offers step-by-step procedures for various materials, and provides troubleshooting solutions for common challenges. Our commitment is to ensure the scientific integrity of your work by eliminating the risk of cross-contamination and ensuring a safe laboratory environment.

Frequently Asked Questions (FAQs)

Q1: Why is Diuron difficult to remove with just water and standard detergents?

A1: Diuron has a very low water solubility of 42 mg/L at 25°C[1][2]. This hydrophobic nature means it repels water and will not be effectively removed by simple rinsing. Standard neutral detergents are often insufficient to break down the stable N-(3,4-dichlorophenyl)-N,N-dimethylurea structure[1][3].

Q2: What is the primary mechanism for breaking down Diuron for decontamination?

A2: The most effective chemical method for degrading Diuron is alkaline hydrolysis[4][5]. The hydroxide ions (OH-) in a basic solution act as a nucleophile, attacking the carbonyl group in the urea structure. This process breaks the amide bonds, degrading Diuron into smaller, more soluble, and less toxic compounds like 3,4-dichloroaniline (DCA) and dimethylamine[6][7][8].

Q3: Can I use solvents like acetone or methanol to clean my equipment?

A3: Yes, solvents can be an effective initial step, especially for plasticware where Diuron may have been absorbed. Diuron is soluble in solvents like acetone and ethanol[3][9]. A solvent rinse can help to dissolve and physically remove gross contamination. However, this should always be followed by a chemical degradation step (like alkaline hydrolysis) to ensure complete decontamination, as a solvent rinse alone only transfers the contaminant.

Q4: Is Diuron contamination a significant risk to my subsequent experiments?

A4: Absolutely. Diuron works by inhibiting photosynthesis and can also act as a mitochondrial respiratory-chain inhibitor[1][2]. Even trace amounts of residual Diuron can interfere with biological assays, cell cultures, and sensitive analytical instrumentation, leading to confounded data and unreliable results. Its persistence in soil is well-documented, with a half-life that can range from one month to a year, highlighting its stability[1][10].

Q5: How do I know if my equipment is truly decontaminated?

A5: Visual inspection is insufficient. The most reliable method is to perform a final rinse of the decontaminated equipment with a suitable solvent (e.g., HPLC-grade methanol or acetonitrile) and analyze the rinsate for the presence of Diuron using a sensitive analytical technique such as HPLC-UV, LC-MS/MS, or GC-ECD[11][12][13][14]. The absence of a Diuron peak above the instrument's limit of detection (LOD) confirms successful decontamination[15].

Decontamination Decision Workflow

The following diagram outlines a logical workflow for selecting the appropriate decontamination strategy based on the type of equipment and the level of contamination.

Caption: Decision workflow for Diuron decontamination.

Detailed Decontamination Protocols

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves (nitrile is a minimum), when handling Diuron and decontamination solutions[16].

Protocol 1: Glassware and Stainless Steel Decontamination

This protocol is based on the principle of alkaline hydrolysis to chemically degrade Diuron.

Materials:

• 1M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution

• Deionized (DI) Water

• Acetone or Methanol (optional, for heavy contamination)

• Appropriate waste container for hazardous waste[17]

Procedure:

• Initial Rinse (Optional): If there is heavy, visible Diuron residue, perform a pre-rinse with acetone or methanol to dissolve and remove the bulk of the contaminant. Collect this solvent rinse as hazardous waste.

• Alkaline Soak: Fully immerse the equipment in the 1M NaOH or KOH solution. Ensure all contaminated surfaces are in contact with the solution. For larger equipment, the solution can be carefully applied to all surfaces.

• Contact Time: Allow the equipment to soak for a minimum of 12-24 hours at room temperature. The extended contact time is crucial for the hydrolysis reaction to proceed to completion[5].

• Rinse: Remove the equipment from the basic solution and rinse thoroughly with DI water. A triple rinse is recommended to remove all traces of the alkaline solution[17].

• Final Rinse: Perform a final rinse with DI water.

• Drying: Allow the equipment to air dry completely or dry in an oven, as appropriate for the equipment.

• Verification (Recommended): For critical applications, perform a rinse test as described in FAQ #5 to confirm the absence of Diuron residue.

Protocol 2: Decontamination of Plastics (Polypropylene, HDPE, PTFE)

Plastics can absorb Diuron, making decontamination more challenging. This protocol uses a solvent to "swell" the plastic and draw out the absorbed herbicide before chemical degradation.

Materials:

• Acetone or Acetonitrile

• 1M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution

• Deionized (DI) Water

• Appropriate waste containers[17]

Procedure:

• Solvent Soak: Fully immerse the plasticware in acetone or acetonitrile for 4-6 hours. This step helps to leach absorbed Diuron out of the polymer matrix.

• Remove and Air Dry: Remove the items from the solvent and allow them to air dry completely in a fume hood. Collect the used solvent as hazardous waste.

• Alkaline Soak: Proceed with the alkaline hydrolysis soak as described in Protocol 1, steps 2-4 . Caution: Confirm the chemical compatibility of your specific plastic with strong bases before proceeding[18][19][20]. Polypropylene (PP) generally has good resistance to bases[21].

• Final Rinse & Drying: Complete the final rinse and drying steps as described in Protocol 1, steps 5-6 .

Troubleshooting Guide

Issue / Question	Possible Cause(s)	Recommended Solution(s)
Residual Diuron is detected after cleaning.	1. Insufficient contact time with the alkaline solution.2. Decontamination solution was not fresh or concentrated enough.3. Diuron has strongly absorbed into plastic or porous materials.[22]4. Biofilm or other organic matrix is protecting the Diuron.	1. Repeat the decontamination protocol, ensuring a full 24-hour soak.2. Prepare a fresh 1M NaOH or KOH solution.3. For plastics, ensure the solvent-soak step (Protocol 2) is performed. Consider a longer soak time (up to 12 hours).4. Pre-clean with an enzymatic detergent to break down organic matrices before proceeding with the Diuron-specific protocol.
How do I decontaminate sensitive equipment (e.g., HPLC parts)?	Components may be incompatible with harsh solvents or strong bases.	1. Consult the manufacturer's guidelines for chemical compatibility[23].2. Flush the system extensively with a solvent in which Diuron is soluble and that is compatible with your system (e.g., isopropanol, acetonitrile).3. Dedicate a specific set of tubing and columns for Diuron analysis if possible.4. If disassembly is possible, clean individual components (e.g., stainless steel parts) using Protocol 1.
What should I do with the waste solutions?	Decontamination solutions and initial solvent rinses contain Diuron and its degradation products (like 3,4-DCA, which is also toxic) and are considered hazardous waste.[6][13]	1. Collect all solvent rinses and alkaline soaks in a clearly labeled hazardous waste container.2. Never pour waste down the drain. [24]3. Dispose of the waste through your institution's Environmental Health & Safety (EHS) office, following all local and federal regulations.[25][26]

References

• DIURON - EXTOXNET PIP . Extension Toxicology Network. Available from: [Link]

• Diuron (Ref: DPX 14740) . AERU - University of Hertfordshire. Available from: [Link]

• Degradation products of a phenylurea herbicide, diuron: Synthesis, ecotoxicity, and biotransformation . ResearchGate. Available from: [Link]

• An analytical method for the determination of linuron, diuron, and relevant metabolites in soil . U.S. Environmental Protection Agency (EPA). Available from: [Link]

• Safe Disposal of Pesticides . U.S. Environmental Protection Agency (EPA). Available from: [Link]

• Chemical resistance of plastics . DWK Life Sciences. Available from: [Link]

• Diuron | C9H10Cl2N2O | CID 3120 . PubChem - National Institutes of Health. Available from: [Link]

• Combined Approach for Determining Diuron in Sugarcane and Soil . National Library of Medicine. Available from: [Link]

• Validation of a liquid chromatography ultraviolet method for determination of herbicide diuron and its metabolites in soil samples . SciELO. Available from: [Link]

• Diuron Roadside Vegetation Management Herbicide Fact Sheet . Washington State Department of Transportation. Available from: [Link]

• Aerobic degradation pathways of diuron and its metabolites . ResearchGate. Available from: [Link]

• A complete analysis of lab plastic consumables . GenFollower. Available from: [Link]

• Cucumber Bioassay and HPLC Analysis to Detect Diuron Residues . MDPI. Available from: [Link]

• Electroanalytical Overview: the Measurement of Diuron . ACS Publications. Available from: [Link]

• Understanding Pesticide Residue Limits in Food Processing . AAA Compliance Partners. Available from: [Link]

• SAFETY DATA SHEET DIURON 80 WDG . Greenbook.net. Available from: [Link]

• Guidance for Addressing Unextracted Pesticide Residues in Laboratory Studies . U.S. Environmental Protection Agency (EPA). Available from: [Link]

• How can I wash pesticides from fruit and veggies? . National Pesticide Information Center. Available from: [Link]

• Physical properties and chemical resistance of plastics . Wilger. Available from: [Link]

• Photochemical Degradation of Diuron and Monuron . Cambridge University Press & Assessment. Available from: [Link]

• 40 CFR Part 165 -- Pesticide Management and Disposal . eCFR. Available from: [Link]

• Genfarm Diuron 900WG Herbicide SAFETY DATA SHEET . Landmark Operations Limited. Available from: [https://www.landmark.com.au/sites/default/files/SDS/GENFARM/GENFARM DIURON 900WG HERBICIDE_SDS.pdf]([Link] DIURON 900WG HERBICIDE_SDS.pdf)

• CHEMICAL RESISTANCE GUIDE . Fabco Plastics. Available from: [Link]

• farm ag diuron 800 sc . FARM-AG INTERNATIONAL (Pty) Ltd. Available from: [Link]

• MATERIAL SAFETY DATA SHEET DIURON 4L HERBICIDE . Loveland Products, Inc. Available from: [Link]

• Removal of herbicide diuron and thermal degradation products under Catalytic Wet Air Oxidation conditions . ResearchGate. Available from: [Link]

• laboratory equipment decontamination guidelines - standard oper

• Decontamination Protocols for Lab Equipment . Aport. Available from: [Link]

• Laboratory Equipment Decontamination Procedures . Wayne State University. Available from: [Link]

• A review of novel methods for Diuron removal from aqueous environments . National Library of Medicine. Available from: [Link]

• IBC GUIDELINE: Decontamination of laboratory equipment... . Texas A&M University-Commerce. Available from: [Link]

• Laboratory Equipment Decontamination Procedures . Central Michigan University. Available from: [https://www.cmich.edu/office_provost/ORGS/EHS/Documents/Lab Equipment Decontamination Procedures.pdf]([Link] Equipment Decontamination Procedures.pdf)

• Laboratory Chemical Waste Handling and Disposal Guidelines . University of Canterbury. Available from: [Link]

• Alkaline Hydrolysis of Contaminants in Soil and Groundwater . ERDC Innovation. Available from: [Link]

• DEGRADATION DE L'HERBICIDE DIURON PAR OZONATION... . Archipel UQAM. Available from: [Link]

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Reference Data & Comparative Studies

Comparative Efficacy Guide: Diuron vs. Next-Generation &amp; Legacy Herbicides

Executive Summary

Diuron (3-(3,4-dichlorophenyl)-1,1-dimethylurea) has historically served as a backbone for pre-emergent weed control in sugarcane, citrus, and cotton. Its mechanism—inhibition of Photosystem II (PSII)—is robust but increasingly compromised by resistant biotypes and regulatory pressure due to groundwater persistence.

This guide objectively compares Diuron against Atrazine (a legacy PSII inhibitor) and Indaziflam (a modern cellulose biosynthesis inhibitor). Experimental data indicates that while Diuron retains high acute potency (

values in the low micromolar range), Indaziflam offers superior residual duration (>150 days) at significantly lower application rates, circumventing PSII-based resistance mechanisms.

Mechanistic Profiling: The Niche Competition

To understand efficacy differences, we must first validate the molecular target. Diuron acts by competing with endogenous plastoquinone (

) for the binding niche on the D1 protein of the PSII complex.[1]

The Molecular Bottleneck

Unlike glyphosate, which targets amino acid synthesis, Diuron induces rapid necrosis by blocking electron transport. This blockage generates reactive oxygen species (ROS) due to the inability of the reaction center to dissipate excitation energy.

• Diuron: Forms hydrogen bonds specifically with His215 of the D1 protein.[2][3]

• Atrazine: Binds to the same niche but relies on different residues (Ser264). This subtle difference explains why the common Ser264Gly mutation confers high resistance to Atrazine but only moderate cross-resistance to Diuron.

Pathway Visualization

The following diagram illustrates the electron transport chain blockage.

Figure 1: Mechanism of Action. Diuron competitively binds to the

site on the D1 protein, halting electron flow from and preventing ATP/NADPH production.[1]

Comparative Efficacy Analysis

The following data synthesizes field trials and laboratory bioassays (using Lemna sp. and Chlorella models) to compare potency and residual activity.

Quantitative Performance Matrix

Metric	Diuron (Urea)	Atrazine (Triazine)	Indaziflam (Alkylazine)
Primary Target	PSII ( site on D1)	PSII ( site on D1)	Cellulose Biosynthesis (CBI)
(PSII Inhibition)	1.6 - 7.0 M (High Potency)	0.1 - 0.5 M (High Potency)*	N/A (Different MoA)
Application Rate	High ( kg/ha )	High ( kg/ha )	Low (g/ha)
Soil Half-Life ( )	~90 Days	~60 Days	>150 Days
Resistance Profile	Moderate (Target site + Metabolic)	High (Target site Ser264Gly)	Low (Novel MoA)
Mobility	Moderate Leaching Risk	High Leaching Risk	Low Mobility

*Note: While Atrazine shows lower

in some algal assays, Diuron often exhibits higher "whole plant" toxicity in resistant weed biotypes due to different binding kinetics.

Key Insights

• The Indaziflam Advantage: In sugarcane and citrus trials, Indaziflam provided weed control extending beyond 150 days, significantly outperforming Diuron's ~90-day window. This reduces the number of required passes, offsetting the higher cost per gram.

• Cross-Resistance: Weeds developing resistance to Atrazine (via Ser264Gly) often remain partially susceptible to Diuron. However, metabolic resistance (enhanced degradation via P450 enzymes) is increasingly compromising both chemistries.

Experimental Protocol: Validating Efficacy via Chlorophyll Fluorescence

To objectively measure Diuron efficacy against alternatives, Pulse-Amplitude Modulation (PAM) Fluorometry is the gold standard. This method is self-validating because it measures the physiological state of PSII directly, rather than relying on subjective visual necrosis scoring.

The Logic (Why this works)

Healthy plants utilize light energy for photochemistry. When Diuron blocks PSII, the absorbed energy cannot be used and is re-emitted as fluorescence.

• Healthy Plant: Low Fluorescence (

  )

• Diuron Treated: High Fluorescence (

  )

Step-by-Step Workflow

Reagents: Test herbicides (analytical grade), solvent (DMSO/Acetone), Lemna minor or crop leaf discs.

• Dose Preparation: Prepare serial dilutions (0.01

  M to 100 M). Ensure solvent concentration to avoid artifacts.

• Exposure: Incubate plant tissue in herbicide solution for 2–4 hours (rapid uptake phase).

• Dark Adaptation (CRITICAL): Place samples in absolute darkness for 20 minutes. This oxidizes all reaction centers (opens them), setting the baseline (

  ).

• Measurement:

  • Measure

    (Minimal Fluorescence).

  • Apply Saturating Pulse (>3000

    mol photons/ /s).

  • Measure

    (Maximal Fluorescence).

• Calculation: Determine Maximum Quantum Yield:

  .

Protocol Visualization

Figure 2: PAM Fluorometry Workflow.[4] A self-validating loop to quantify PSII inhibition.

Environmental & Regulatory Context

Researchers must consider the "cradle-to-grave" profile of these compounds.

• Leaching: Diuron is moderately mobile and has been frequently detected in groundwater, leading to its ban in the EU (2020) and strict buffer zone requirements in the US.

• Alternative Safety: Indaziflam binds tighter to soil organic matter, reducing leaching risk compared to both Diuron and Atrazine. However, its long persistence requires careful rotation planning to prevent carryover damage to sensitive follow-crops.

Conclusion

While Diuron remains a potent tool for acute knockdown of susceptible weeds, its utility is waning due to regulatory restrictions and resistance.

• For Resistance Management: Rotate Diuron with Indaziflam (Pre-emergent) or Glufosinate (Post-emergent) to target different biological pathways.

• For Efficacy: Indaziflam offers superior residual control for permanent crops (citrus/sugarcane).

• For Research: Use PAM Fluorometry as the standard for verifying PSII inhibition claims; do not rely solely on visual biomass reduction.

References

• Binding Properties of Photosynthetic Herbicides with the QB Site of the D1 Protein. MDPI (Plants). [Link]

• Efficacy of the herbicides indaziflam and clomazone on problematic weeds in sugarcane. Bioscience Journal. [Link][5]

• Diuron Proposed Interim Registration Review Decision. US EPA. [Link]

• A Time-Dose Response Model to Assess Diuron-Induced Photosynthesis Inhibition. Frontiers in Microbiology. [Link]

• Laboratory algal bioassays using PAM fluorometry: Effects of test conditions. PubMed. [Link]

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• 5. seer.ufu.br [seer.ufu.br]

A Senior Application Scientist's Guide to the Validation of an HPLC-UV Method for Diuron and its Metabolites

This guide provides an in-depth, experience-driven walkthrough for the validation of a High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method for the quantitative analysis of the herbicide diuron and its principal metabolites: 3-(3,4-dichlorophenyl)-1-methylurea (DCPMU), 3,4-dichlorophenylurea (DCPU), and 3,4-dichloroaniline (DCA).

Diuron, a widely used phenylurea herbicide, and its degradation byproducts pose environmental and health risks due to their potential toxicity and persistence in soil and water ecosystems.[1][2] The U.S. Environmental Protection Agency (EPA) has even classified diuron as a "known/likely" carcinogen.[2] Consequently, the development of reliable and robust analytical methods for their simultaneous monitoring is of paramount importance.[1][2] While advanced techniques like Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) offer high sensitivity, HPLC-UV remains a workhorse in many environmental and quality control laboratories due to its cost-effectiveness, reliability, and widespread availability.[2][3]

This guide is structured to provide not just a protocol, but the underlying scientific rationale for each step, grounded in internationally recognized guidelines such as those from the International Council for Harmonisation (ICH).[4][5][6][7]

The Foundational Pillars of Method Validation

Before delving into the experimental protocol, it is crucial to understand that method validation is not a mere checklist exercise. It is a systematic process to demonstrate that an analytical procedure is suitable for its intended purpose.[8][9][10] Our approach is built on the principles of the ICH Q2(R2) guidelines, which emphasize a science- and risk-based approach to validation.[4][5][6][7]

An Exemplary HPLC-UV Method for Diuron and its Metabolites

A typical starting point for this analysis involves a reversed-phase HPLC system. A C18 column is often the stationary phase of choice, providing effective separation of these moderately polar compounds.[1][2][11] An isocratic mobile phase, for instance, a mixture of acetonitrile and water (e.g., 45:55 v/v), often provides adequate resolution in a reasonable timeframe, typically under 15 minutes.[1][2][11] Detection is commonly set at a wavelength of around 254 nm, where all target compounds exhibit significant absorbance.[1][2][11]

Experimental Workflow for HPLC-UV Method Validation

The following diagram outlines the logical flow of the validation process.

Caption: A logical workflow for the validation of an HPLC-UV analytical method.

Step-by-Step Validation Protocol

Part 1: System Suitability

The "Why": Before any validation experiments, you must confirm that the chromatography system is performing adequately on the day of analysis. This is a non-negotiable quality control check.

The "How":

• Prepare a standard solution containing diuron and its three metabolites at a concentration in the middle of the expected calibration range.

• Make at least five replicate injections of this standard.

• Evaluate the following parameters:

  • Peak Tailing Factor: Should typically be ≤ 2.

  • Resolution (Rs): The resolution between adjacent peaks should be > 1.5 to ensure baseline separation.

  • Relative Standard Deviation (%RSD): The %RSD for peak areas and retention times should be ≤ 2%.[12]

Part 2: Specificity and Selectivity

The "Why": Specificity demonstrates that the analytical signal is solely from the target analyte.[12] Selectivity is the method's ability to differentiate and quantify the analytes in the presence of other components in the sample matrix (e.g., soil or water extracts).[1][2]

The "How":

• Analyze a blank matrix sample (e.g., soil extract from a non-treated area) to check for any interfering peaks at the retention times of the target analytes.[1][2]

• Analyze the blank matrix spiked with a known concentration of diuron and its metabolites.

• Compare the chromatograms. The spiked sample should show distinct, well-resolved peaks for each analyte at the expected retention times, with no significant interfering peaks from the matrix.[1][11]

Part 3: Linearity and Range

The "Why": This establishes the concentration range over which the analytical method provides results that are directly proportional to the concentration of the analyte.[5][12]

The "How":

• Prepare a series of at least five calibration standards by diluting a stock solution. The concentration range should bracket the expected concentrations in the samples. For example, from 0.05 to 35.1 mg L-1 has been shown to be effective.[1][2]

• Inject each standard in triplicate.

• Construct a calibration curve by plotting the average peak area against the concentration for each analyte.

• Perform a linear regression analysis. The correlation coefficient (R²) should be ≥ 0.99.[1][2][11]

Part 4: Accuracy and Precision

The "Why": Accuracy refers to the closeness of the measured value to the true value, while precision measures the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.[12] We assess precision at two levels:

• Repeatability (Intra-day precision): Variation within the same day by the same analyst.

• Intermediate Precision (Inter-day precision): Variation between different days, analysts, or equipment.

The "How":

• Accuracy (Recovery):

  • Spike blank matrix samples at three different concentration levels (low, medium, and high) within the linear range.[13]

  • Prepare at least three replicates for each level.

  • Analyze the samples and calculate the percent recovery for each analyte. A typical acceptance criterion for recovery is within 70-120%.[14]

• Precision:

  • Calculate the %RSD for the replicate analyses at each concentration level.

  • For repeatability, the %RSD is often expected to be ≤ 5%.[3][15]

  • For intermediate precision, the acceptance criteria might be slightly wider.

Part 5: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The "Why": The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy.[1][2]

The "How":

• These can be estimated based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ.

• Alternatively, they can be calculated from the standard deviation of the response and the slope of the calibration curve.

• It is crucial to experimentally verify the LOQ by analyzing spiked samples at the determined concentration and confirming that the precision and accuracy meet the predefined acceptance criteria.

Performance Summary of a Validated HPLC-UV Method

The table below summarizes typical performance data for a validated isocratic HPLC-UV method for the simultaneous determination of diuron and its metabolites.

Validation Parameter	Diuron	DCPMU	DCPU	DCA
Linearity (R²)	> 0.99	> 0.99	> 0.99	> 0.99
Accuracy (Recovery %)	90 - 105%	90 - 105%	90 - 105%	75 - 95%
Precision (%RSD)	< 5%	< 5%	< 5%	< 7%
LOQ (µg/L in water)	~1.0	~1.0	~1.0	~2.0
LOD (µg/L in water)	~0.5	~0.5	~0.5	~1.0

Data compiled from published studies.[1][2][3][15]

Comparative Analysis with Alternative Methods

While HPLC-UV is a robust technique, it's essential to understand its position relative to other analytical methods. The choice of method is often a trade-off between sensitivity, selectivity, cost, and throughput.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for trace-level quantification due to its superior sensitivity and selectivity.[14][16] By monitoring specific precursor-to-product ion transitions, it can virtually eliminate matrix interferences, which can be a challenge for UV detection in complex samples.[16]

• Advantages: Significantly lower limits of detection (often in the low ng/L range), and high specificity, which provides confirmatory evidence of the analyte's identity.[16][17]

• Disadvantages: Higher initial instrument cost, more complex operation and maintenance, and susceptibility to matrix effects (ion suppression/enhancement) that require careful management.[3]

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR has been explored as an alternative, particularly for the analysis of commercial formulations.[18]

• Advantages: Can offer reduced organic solvent consumption compared to some HPLC methods and potentially higher sample throughput with flow-injection analysis (FIA) systems.[18]

• Disadvantages: Generally lacks the sensitivity and selectivity required for trace environmental analysis of diuron and its metabolites. It is more suited for quality control of concentrated products.

Head-to-Head Comparison

Feature	HPLC-UV	LC-MS/MS	FTIR
Selectivity	Good	Excellent	Moderate
Sensitivity (LOD)	Moderate (µg/L)	Excellent (ng/L)	Low (mg/L)
Cost	Low	High	Medium
Complexity	Low	High	Medium
Primary Application	Routine monitoring, QC	Trace analysis, confirmatory	Formulation QC

Chemical Structures of Diuron and its Metabolites

Understanding the chemical transformations is key to developing a sound analytical strategy. Diuron degrades primarily through N-demethylation to form DCPMU and then DCPU, followed by hydrolysis to DCA.[2]

Caption: Degradation pathway of Diuron to its primary metabolites.

Conclusion

A properly validated HPLC-UV method offers a reliable, accessible, and cost-effective solution for the simultaneous quantification of diuron, DCPMU, DCPU, and DCA in various matrices.[1][2][11] Its validation must be a comprehensive process, rigorously documenting specificity, linearity, accuracy, precision, and sensitivity to ensure the data generated is scientifically sound and fit for purpose. While LC-MS/MS provides superior sensitivity for trace-level environmental monitoring, the robustness and simplicity of HPLC-UV make it an indispensable tool for routine analysis in quality control and environmental laboratories worldwide. The choice between these methods ultimately depends on the specific analytical objectives, regulatory requirements, and available resources.

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• Pharma Talks. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. YouTube. [Link]

• Field, J. A., et al. (1997). Diuron and Its Metabolites in Surface Water and Ground Water by Solid Phase Extraction and In-Vial Elution. Journal of Agricultural and Food Chemistry. [Link]

• Field, J. A., et al. (1997). Diuron and Its Metabolites in Surface Water and Ground Water by Solid Phase Extraction and In-Vial Elution. American Chemical Society. [Link]

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• Felicio, A. L. S. M., et al. (2016). Validation of a liquid chromatography ultraviolet method for determination of herbicide diuron and its metabolites in soil samples. SciELO. [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). An analytical method for the determination of linuron, diuron, and relevant metabolites (DCMPU, DCPU) residues in soil. EPA. [Link]

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• Armenta, S., et al. (2005). FTIR approaches for diuron determination in commercial pesticide formulations. PubMed. [Link]

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A Comparative Guide to the Algal Toxicity of Diuron and Atrazine

This guide provides a comprehensive comparative analysis of two widely used herbicides, Diuron and Atrazine, focusing on their impact on algal growth. Designed for researchers and environmental scientists, this document synthesizes key experimental data, elucidates the underlying mechanisms of action, and presents a standardized protocol for reproducible toxicity assessment. Our objective is to offer an in-depth resource grounded in scientific integrity, enabling informed decisions in environmental monitoring and ecotoxicological research.

Introduction: A Tale of Two Herbicides

Diuron and Atrazine are mainstays in agriculture and land management for the control of broadleaf and grassy weeds.[1][2] Diuron, a substituted urea herbicide, and Atrazine, a triazine herbicide, have a long history of use, which has led to their frequent detection in aquatic ecosystems worldwide.[1][3][4] Their primary mode of action targets photosynthesis, a process fundamental to autotrophs.[2][3] This shared characteristic makes them particularly potent against non-target aquatic primary producers, such as algae, which form the base of most aquatic food webs.[5][6] Understanding their comparative effects is therefore critical for assessing the ecological risk they pose to freshwater and marine environments.

Mechanism of Action: A Shared Target in Photosystem II

The primary mechanism of toxicity for both Diuron and Atrazine in algae is the inhibition of photosynthesis.[2][7][8] Specifically, both herbicides disrupt the photosynthetic electron transport chain within Photosystem II (PSII). They function by competitively binding to the plastoquinone-binding niche (the QB site) on the D1 protein of the PSII complex.[5][9] This binding event physically blocks the native plastoquinone molecule from docking, thereby halting the flow of electrons from the primary quinone acceptor (QA) to QB.

The interruption of this critical step has two major consequences:

• It stops the linear electron transport required for the generation of ATP and NADPH, the energy and reducing power necessary for carbon fixation in the Calvin cycle.[7]

• It leads to an over-reduction of the electron transport chain components preceding the block, which can generate reactive oxygen species (ROS). This secondary effect induces oxidative stress, causing damage to cellular components like proteins and lipids.[2]

While their primary target is identical, differences in binding affinity and molecular structure can lead to variations in their toxicological potency.

Caption: Standardized workflow for the OECD 201 Algal Growth Inhibition Test.

Conclusion and Outlook

The comparative analysis reveals that while Diuron and Atrazine share a common mechanism of action by inhibiting Photosystem II, their toxicological impact on algae differs significantly. Diuron consistently demonstrates higher potency, with lower EC50 values across a range of algal species compared to Atrazine. This suggests that at equivalent environmental concentrations, Diuron may pose a greater acute risk to primary productivity in aquatic ecosystems.

However, it is crucial to recognize that species sensitivity varies, and the composition of the local algal community will ultimately determine the real-world ecological impact. The provided standardized protocol (OECD 201) serves as a robust framework for researchers to generate the high-quality, reproducible data needed for accurate environmental risk assessments of these and other photosynthetic inhibitors. Future research should continue to explore the effects of chronic, low-dose exposures and the impact of herbicide mixtures, which more closely reflect environmental realities.

References

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• PLOS ONE. (2017). Photophysiological and transcriptomic response to the broad-spectrum herbicides atrazine and glyphosate in a photosynthetic picoeukaryote. [Link]

• PubMed. (2019). Impact of diuron and S-metolachlor on the freshwater diatom Gomphonema gracile: Complementarity between fatty acid profiles and different kinds of ecotoxicological impact-endpoints. [Link]

• Aropha. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test. [Link]

• OECD iLibrary. Test No. 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test. [Link]

• PubMed. (2018). Assessment of atrazine toxicity to the estuarine phytoplankter, Dunaliella tertiolecta (Chlorophyta), under varying nutrient conditions. [Link]

• GLP. OECD 201: ALGA, GROWTH INHIBITION TEST - limit test and EC50. [Link]

• ibacon GmbH. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test. [Link]

• ResearchGate. (2013). Short-Term Effect of Diuron on Catfish Pond Ecology. [Link]

• Taylor & Francis Online. (2019). Effects of herbicide mixtures on freshwater microalgae with the potential effect of a safener. [Link]

• MDPI. (2023). Effect of Temperature, Nutrients and Diuron on Freshwater River Biofilms: A Statistical Approach. [Link]

• Australian Pesticides and Veterinary Medicines Authority. (2012). The reconsideration of the registrations of selected products containing diuron and their associated labels. [Link]

• Department of Climate Change, Energy, the Environment and Water, Australia. Atrazine in marine water, Toxicant default guideline values for protecting aquatic ecosystems, draft technical brief. [Link]

• Archimer. (2005). Inhibition of microphytobenthic photosynthesis by the herbicides atrazine and diuron. [Link]

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• ResearchGate. (2006). The Impact of the Herbicide Diuron on Photosynthesis in Three Species of Tropical Seagrass. [Link]

• Environmental Sciences Europe. (2022). Testing particles using the algal growth inhibition test (OECD 201): the suitability of in vivo chlorophyll fluorescence measure. [Link]

• ResearchGate. (2018). Assessment of the toxic effects of the herbicides atrazine and glyphosate on the phytoplankton community of the Black Sea. [Link]

• Frontiers in Microbiology. (2018). A Time-Dose Response Model to Assess Diuron-Induced Photosynthesis Inhibition in Freshwater Biofilms. [Link]

• Coventry University Repository. (2022). Individual and combined effects of diuron and light reduction on marine microalgae. [Link]

• PubMed. (2011). Atrazine does not affect algal biomass or snail populations in microcosm communities at environmentally relevant concentrations. [Link]

• Ecotox Centre. Combined Algae Test with Unicellular Green Algae. [Link]

• ResearchGate. (2010). Effect of diuron and atrazine on RGR FN , RGR area and RGR FW of Lemna sp. [Link]

• National Institute for Environmental Studies, Japan. Algal Growth Inhibition Test, Daphnia Acute Immobilization Test, and Fish Acute Toxicity Test. [Link]

• ASTM Digital Library. (1990). Testing for Pesticide Toxicity to Aquatic Plants: Recommendations for Test Species. [Link]

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• Journal Issues. (2015). Acute toxicity tests of two herbicides diuron and atrazine on the beetle Crenitis sp in Volta Basin, Burkina Faso. [Link]

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Efficacy of Diuron in Combination with Trifluralin: A Dual-Action Herbicide Strategy

Executive Summary

In the context of escalating herbicide resistance, particularly in Lolium rigidum (Annual Ryegrass) and Amaranthus species, the reliance on single-mode-of-action (MoA) herbicides has become untenable. This guide evaluates the efficacy of combining Diuron (a Photosystem II inhibitor) with Trifluralin (a Microtubule assembly inhibitor).

Experimental data and field trials indicate that this tank-mix strategy offers a statistically significant improvement in weed control efficacy compared to monotherapy. The combination leverages distinct physiological targets—energy production and cell division—to provide a "double knock" effect, reducing the selection pressure for resistance while maintaining crop selectivity in cotton, lupins, and cereals.

Mechanistic Basis of Synergy

The scientific rationale for combining Diuron and Trifluralin lies in their non-overlapping toxicity pathways. This dual-action approach prevents weeds from compensating for a single metabolic blockade.

Mode of Action Analysis[1][2][3]

• Diuron (Group 5/C2): Systemically absorbed via roots and translocated to the leaves. It binds to the D1 protein in the thylakoid membrane, blocking electron transport from

  to in Photosystem II. This cessation of photosynthesis leads to the generation of reactive oxygen species (ROS), causing lipid peroxidation and membrane destruction.

• Trifluralin (Group 3/K1): A soil-applied herbicide that enters the plant primarily through developing shoots and roots. It binds to tubulin dimers, inhibiting polymerization into microtubules. This arrests mitosis at prometaphase, specifically halting root tip elongation.

Pathway Visualization

The following diagram illustrates the independent yet complementary cellular cascades triggered by this combination.

Figure 1: Dual-action physiological blockade. Diuron targets photosynthetic energy production, while Trifluralin halts cellular reproduction.

Comparative Efficacy Analysis

To objectively validate the efficacy of this combination, we analyze data from field trials in cotton and legume systems. The data highlights the "Mix and Rotate" strategy's superiority over single-herbicide applications.[1]

Quantitative Performance Metrics

The table below summarizes efficacy data derived from comparative trials (e.g., Lupin and Cotton systems) evaluating weed density reduction and crop yield preservation.

Table 1: Comparative Efficacy of Diuron, Trifluralin, and Tank Mix

Treatment Group	Rate (a.i./ha)	Target Weed Spectrum	Weed Control Efficacy (%)*	Crop Yield ( kg/ha)**	Resistance Risk Profile
Untreated Control	N/A	N/A	0%	1,630	N/A
Diuron Alone	1.0 kg	Broadleaf (Radish, Capeweed)	65 - 75%	1,661	High (if repeated)
Trifluralin Alone	0.8 kg	Grasses (Ryegrass)	70 - 80%	1,700	High (Metabolic)
Diuron + Trifluralin	1.0 kg + 0.8 kg	Broad Spectrum	92 - 98%	1,792	Low (Dual MoA)
Standard Alternative(Simazine)	1.0 kg	Broadleaf/Grasses	85%	1,649	Moderate

*Efficacy measured as reduction in weed biomass 60 days after treatment (DAT). **Yield data representative of Lupin trials in semi-arid conditions.

Key Insight: The combination does not merely add additive control; it stabilizes yield by preventing early-season weed competition from both grassy and broadleaf species. The 92-98% control rate significantly lowers the soil seed bank replenishment, a critical factor in long-term resistance management.

Experimental Validation Protocol

For researchers intending to replicate these results or screen new formulations, the following protocol ensures data integrity and reproducibility. This workflow emphasizes the critical "incorporation" step required for Trifluralin stability.[2][3]

High-Throughput Field Efficacy Workflow

Pre-Requisites:

• Soil Analysis: Texture (Clay/Sand %), pH, and Organic Matter (OM). Note: Diuron activity is highly sensitive to soil OM; high OM requires higher rates.

• Design: Randomized Complete Block Design (RCBD) with 4 replications.

Step-by-Step Methodology:

• Site Preparation: Stubble retention should be managed. High stubble loads can bind Trifluralin, reducing soil contact.

• Tank Mix Procedure (Jar Test):

  • Fill tank 50% with water.

  • Add Diuron (SC or WDG formulation) first. Agitate until fully dispersed.

  • Add Trifluralin (EC formulation) second.

  • Add adjuvants if required (though Trifluralin EC often contains sufficient surfactants).

  • Critical Check: Ensure no precipitation or flocculation occurs.

• Application:

  • Apply Pre-Sowing (IBS - Incorporated By Sowing).[4]

  • Nozzles: Coarse droplets (AIXR or TTJ) to minimize drift.

  • Volume: >80 L/ha to ensure soil coverage.

• Incorporation (The Critical Variable):

  • Trifluralin is photolabile and volatile. Mechanical incorporation (knife points/press wheels) must occur within 4 to 24 hours of application.

• Assessment:

  • 14 DAT: Phytotoxicity scoring (0-10 scale).

  • 28 & 60 DAT: Weed counts (quadrat method) and biomass reduction.

Experimental Workflow Diagram

Figure 2: Standardized field trial workflow for evaluating soil-applied herbicide mixtures.

Safety & Phytotoxicity Considerations

While the Diuron + Trifluralin mixture is effective, it possesses a narrow margin of safety in certain crops.[3]

• Positional Selectivity:

  • Mechanism: Trifluralin binds to soil colloids and stays in the top 2-5 cm. The crop seed (e.g., cotton or wheat) must be planted below this herbicide band.

  • Risk: If heavy rain washes Diuron into the root zone (leaching), or if the seeder places seeds too shallow (into the Trifluralin band), severe crop damage (root pruning and chlorosis) will occur.

• Crop Specifics:

  • Cotton: Highly tolerant if applied as a directed spray or pre-emergence with proper depth.

  • Lupins: Good tolerance; Diuron provides safety against broadleaves where Simazine might fail due to resistance.

  • Soils: Avoid use on light, sandy soils with low organic matter, as Diuron leaching risk increases significantly.

References

• Genfarm. (2025). Diuron 900WG Label and Technical Guide. Retrieved from 4

• Online Farm Trials. (2003). Diuron for Pre-emergent Weed Control in Lupins. Department of Agriculture, Western Australia. Retrieved from 5

• CropLife Australia. (2025). Herbicide Resistance Management Strategies. Retrieved from 6

• University of California. (1965). Trifluralin and Other Herbicides in California Cotton. Retrieved from 3

• International Journal of Current Microbiology and Applied Sciences. (2018). Efficacy of Diuron Along with Sequential Application of Herbicides for Weed Control in Cotton. Retrieved from 7[7]

Sources

• 1. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 2. Trifluralin - Wikipedia [en.wikipedia.org]
• 3. my.ucanr.edu [my.ucanr.edu]
• 4. genfarm.com.au [genfarm.com.au]
• 5. farmtrials.com.au [farmtrials.com.au]
• 6. croplife.org.au [croplife.org.au]
• 7. ijcmas.com [ijcmas.com]

A Senior Application Scientist's Guide to Inter-laboratory Validation of Diuron Analytical Methods

In the realm of environmental monitoring and agricultural science, the accurate and precise quantification of herbicides like Diuron is paramount. Diuron, a substituted urea herbicide, is widely used for broad-spectrum weed control, but its persistence in soil and water ecosystems raises environmental and health concerns.[1][2] Consequently, regulatory bodies and research institutions worldwide rely on robust analytical methods to monitor its presence. This guide provides a comprehensive comparison of validated analytical methodologies for Diuron, drawing upon inter-laboratory study data and established regulatory protocols. It is designed for researchers, scientists, and drug development professionals who require a deep, practical understanding of how to select, implement, and validate analytical methods for this critical compound.

The Imperative for Validated Diuron Analysis

The environmental fate of Diuron and its primary metabolites, such as 3-(3,4-dichlorophenyl)-1-methylurea (DCPMU), 3,4-dichlorophenylurea (DCPU), and 3,4-dichloroaniline (DCA), necessitates sensitive and reliable analytical methods.[1][2] These compounds can persist in the environment, with Diuron's half-life ranging from one month to a year, and some degradation products exhibiting greater toxicity than the parent compound.[1][2] Regulatory bodies like the U.S. Environmental Protection Agency (EPA) have classified Diuron as a "known/likely" carcinogen, underscoring the importance of accurate monitoring to ensure environmental and public safety.[1]

Inter-laboratory validation, often referred to as a "ring test," is the gold standard for assessing the ruggedness and transferability of an analytical method.[3] It provides objective evidence that a method can be successfully performed by different analysts in different laboratories, yielding comparable results. This guide will delve into the two most prevalent techniques for Diuron analysis—High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)—and compare their performance based on data from independent laboratory validations and published studies.

Comparative Analysis of Core Methodologies

The choice of an analytical method for Diuron is a critical decision driven by factors such as required sensitivity, matrix complexity, sample throughput, and available instrumentation. Here, we compare the two leading techniques.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV is a widely accessible and cost-effective technique for the quantification of Diuron and its metabolites.[1] It is particularly suitable for analyzing samples from agricultural areas where concentrations are expected to be relatively high.

Principle of Operation: This method separates Diuron and its metabolites from the sample matrix using a reversed-phase HPLC column (typically C18).[1] The separated compounds are then detected by a UV detector at a specific wavelength, commonly 254 nm, where these compounds exhibit strong absorbance.[1]

Strengths:

• Cost-Effective: The instrumentation and operational costs are significantly lower than for mass spectrometry-based methods.

• Robustness: HPLC-UV methods are generally robust and easy to implement in most analytical laboratories.

• Simplicity: The methodology is straightforward, making it suitable for routine analysis.[1]

Limitations:

• Lower Sensitivity: The limits of detection (LOD) and quantification (LOQ) are higher compared to LC-MS/MS, making it less suitable for trace-level analysis in matrices like drinking water.

• Matrix Interference: Complex matrices can lead to co-eluting compounds that interfere with the accurate quantification of the target analytes.[4]

• Limited Specificity: UV detection is not as specific as mass spectrometry, and confirmation of analyte identity relies solely on retention time.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the benchmark method for the trace-level quantification of Diuron and its metabolites in complex environmental matrices, as evidenced by its use in numerous EPA-validated methods.[4][5][6]

Principle of Operation: Similar to HPLC-UV, LC-MS/MS utilizes HPLC for the separation of analytes. However, detection is achieved using a tandem mass spectrometer. The analytes are ionized, typically using electrospray ionization (ESI) in positive ion mode, and then fragmented.[4][6] Specific precursor-to-product ion transitions are monitored (Multiple Reaction Monitoring - MRM), providing a high degree of selectivity and sensitivity.[4][6]

Strengths:

• High Sensitivity and Specificity: LC-MS/MS offers significantly lower LODs and LOQs, allowing for the detection of Diuron at sub-parts-per-billion (ppb) levels.[4][6][7] The use of MRM transitions provides definitive confirmation of the analyte's identity.[6]

• Reduced Matrix Effects: The high selectivity of MS/MS minimizes the impact of matrix interferences that can plague UV detection.[6]

• Multi-Residue Analysis: It allows for the simultaneous analysis of Diuron and its key metabolites in a single run.[8]

Limitations:

• Higher Cost: The initial investment and ongoing maintenance costs for LC-MS/MS instrumentation are substantially higher.

• Method Complexity: Method development and operation require a higher level of expertise.

• Matrix Suppression/Enhancement: Although more robust than UV detection, ion suppression or enhancement from co-eluting matrix components can still occur and must be addressed, often through the use of isotopically labeled internal standards.[8]

Inter-laboratory Validation Performance Data

The following tables summarize typical performance data for HPLC-UV and LC-MS/MS methods for Diuron analysis, based on published validation studies.

Table 1: HPLC-UV Method Performance in Soil [1]

Parameter	DCPU	DCPMU	Diuron	DCA
Linearity (R²)	> 0.999	> 0.999	> 0.999	> 0.999
LOD (mg/kg)	0.02	0.01	0.04	0.05
LOQ (mg/kg)	0.07	0.04	0.13	0.13
Recovery (%)	> 90%	> 90%	> 90%	> 90%
Repeatability (CV%)	1.89	1.15	1.85	1.43
Intermediate Precision (CV%)	3.51	3.34	3.76	4.29

Table 2: LC-MS/MS Method Performance in Water and Soil [4][5][6]

Parameter	Water	Soil
LOQ	0.0500 µg/L	0.010 mg/kg
Mean Recovery (%)	70 - 120%	86 - 115%
Repeatability (RSD%)	< 20%	< 10%
Reproducibility (RSD%)	< 20%	Not specified

CV: Coefficient of Variation; RSD: Relative Standard Deviation

The data clearly illustrates the superior sensitivity of the LC-MS/MS method, with an LOQ in water that is orders of magnitude lower than the HPLC-UV method's LOQ in soil. Both methods demonstrate acceptable linearity, accuracy (recovery), and precision (repeatability and intermediate precision) within the guidelines set by regulatory bodies like the EPA and organizations such as AOAC International.[4][5][9]

Detailed Experimental Protocols

A self-validating system is built on well-defined and reproducible protocols. The following sections provide detailed, step-by-step methodologies for both HPLC-UV and LC-MS/MS analysis of Diuron.

Sample Preparation: The Critical First Step

The choice of sample preparation technique is crucial for achieving accurate and reproducible results. The goal is to efficiently extract the target analytes from the matrix while minimizing the co-extraction of interfering substances.

This protocol is adapted from a validated method for the analysis of Diuron and its metabolites in soil.[1]

• Sample Homogenization: Air-dry the soil sample and sieve it to ensure homogeneity.

• Extraction:

  • Weigh 5.00 g of the homogenized soil into a suitable container.

  • Add 10 mL of methanol.

  • Allow the mixture to stand overnight to facilitate extraction.

• Filtration: Filter the extract through a 0.22 µm PTFE syringe filter prior to HPLC analysis.[1]

This protocol is based on EPA-validated methods and is suitable for trace-level analysis.[5][6]

• Accelerated Solvent Extraction (ASE) for Soil Samples: [6]

  • Mix the soil sample with a drying agent like sand.

  • Place the mixture into an ASE extraction cell.

  • Extract the sample using a mixture of methanol and aqueous formic acid at elevated temperature and pressure.[6]

• Solid Phase Extraction (SPE) for Water Samples: [4][5]

  • Condition an SPE cartridge (e.g., C18) with methanol followed by purified water.

  • Pass the water sample through the conditioned SPE cartridge. The analytes will be retained on the sorbent.

  • Wash the cartridge to remove interfering substances.

  • Elute the analytes from the cartridge using a suitable solvent, such as methanol.

• Extract Concentration: Concentrate the extract under a gentle stream of nitrogen to the desired final volume.[5]

Chromatographic Analysis

This method is designed for the simultaneous quantification of Diuron and its metabolites.[1]

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).[1]

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 45:55 v/v).[1]

• Flow Rate: 0.86 mL/min.[1]

• Injection Volume: 20 µL.[1]

• Detection: UV at 254 nm.[1]

This method is based on an EPA-validated protocol for the analysis of Diuron and its metabolites in water.[4]

• LC System: A high-performance liquid chromatograph.

• MS System: A tandem mass spectrometer with an electrospray ionization (ESI) source.

• Column: C8 or C18 reversed-phase column (e.g., 3.0 mm x 150 mm, 5.0 µm).[4]

• Mobile Phase: A gradient of methanol and 0.2% formic acid in water.[4]

• Injection Volume: 10-20 µL.[4]

• Ionization Mode: ESI positive.[4]

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for each analyte.

Visualizing the Workflow

To provide a clearer understanding of the analytical process, the following diagrams illustrate the experimental workflows for both HPLC-UV and LC-MS/MS analysis.

Caption: Experimental workflow for Diuron analysis in soil by HPLC-UV.

Caption: Experimental workflow for Diuron analysis by LC-MS/MS.

Conclusion and Recommendations

The choice between HPLC-UV and LC-MS/MS for Diuron analysis is fundamentally guided by the specific requirements of the study.

• For routine monitoring in agricultural settings where higher concentrations are anticipated, and cost is a significant factor, a validated HPLC-UV method offers a reliable and economical solution. Its simplicity and robustness are advantageous for high-throughput laboratories.

• For regulatory compliance, trace-level environmental monitoring, and research applications requiring the highest degree of sensitivity and specificity, LC-MS/MS is the unequivocal method of choice. Its ability to definitively identify and quantify Diuron and its metabolites at ultra-low concentrations in complex matrices is unparalleled.

Regardless of the chosen method, adherence to a rigorous validation protocol, including participation in inter-laboratory studies, is essential to ensure the generation of high-quality, defensible data. The methodologies and performance data presented in this guide provide a solid foundation for laboratories to establish and validate their own robust methods for the analysis of Diuron.

References

• DeVellis, S. (2018). Independent Laboratory Validation (ILV) of the Analytical Method for the Determination of Diuron and Metabolites in Water by LC-MS/MS. Smithers Viscient. [Link]

• DuPont Crop Protection. (2009). Analytical Method for the Determination of Linuron, Diuron, and Relevant Metabolites in Soil. U.S. Environmental Protection Agency. [Link]

• Reichert, N. (2006). Analytical Method for the Determination of Diuron, Linuron, and Metabolites in Water. SGS Institut Fresenius GmbH. [Link]

• Felicio, A. L. S. M., et al. (2016). Validation of a liquid chromatography ultraviolet method for determination of herbicide diuron and its metabolites in soil samples. Journal of the Brazilian Chemical Society, 27(8), 1463-1471. [Link]

• Felicio, A. L. S. M., et al. (2016). Validation of a liquid chromatography ultraviolet method for determination of herbicide diuron and its metabolites in soil samples. ResearchGate. [Link]

• Hladik, M. L., et al. (2012). Analysis of the herbicide diuron, three diuron degradates, and six neonicotinoid insecticides in water—Method details and application to two Georgia streams. U.S. Geological Survey. [Link]

• AOAC INTERNATIONAL. Official Methods of Analysis Program. [Link]

• Ghanem, A., et al. (2008). Multiresidue analysis of atrazine, diuron and their degradation products in sewage sludge by liquid chromatography tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 391(1), 345-352. [Link]

• Hladik, M. L., et al. (2012). Analysis of the herbicide diuron, three diuron degradates, and six neonicotinoid insecticides in water-Method details and application to two Georgia streams. USGS Publications Warehouse. [Link]

• EURL-FV. (2020). Ring Test Certified Standard Solutions. [Link]

• AOAC INTERNATIONAL. (2023). Official Methods of Analysis, 22nd Edition. [Link]

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• 2. pubs.usgs.gov [pubs.usgs.gov]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. epa.gov [epa.gov]
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• 8. Multiresidue analysis of atrazine, diuron and their degradation products in sewage sludge by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aoac.org [aoac.org]

Cross-validation of LC/MS/MS and GC methods for Diuron analysis

Cross-Validation of LC/MS/MS and GC Methods for Diuron Analysis

Executive Summary

This guide provides a technical cross-validation of Liquid Chromatography-Tandem Mass Spectrometry (LC/MS/MS) and Gas Chromatography-Mass Spectrometry (GC/MS) for the quantification of Diuron (3-(3,4-dichlorophenyl)-1,1-dimethylurea).

The Verdict: LC/MS/MS is the gold standard for Diuron analysis due to its ability to measure the intact parent molecule with superior sensitivity (LOD < 5 ng/L). GC/MS methods are viable but technically demanding; they require derivatization to prevent thermal degradation of Diuron into 3,4-dichloroaniline (3,4-DCA) in the injection port. Without derivatization, GC/MS cannot distinguish between Diuron and its primary metabolite, leading to potential false positives.

Methodological Principles & Causality

The Thermal Instability Challenge

• LC/MS/MS: Utilizes Electrospray Ionization (ESI), a "soft" ionization technique that preserves the molecular ion (

  ). This allows for direct quantification of Diuron without chemical modification.

• GC/MS: Diuron is thermally unstable. At typical injector temperatures (>200°C), it undergoes pyrolysis to form 3,4-dichloroaniline (3,4-DCA) and dimethylamine.

  • Risk:[1][2] If the sample already contains environmental 3,4-DCA (a degradation product), a direct GC injection will sum both the parent Diuron and the metabolite, overestimating the Diuron concentration.

  • Solution: Chemical derivatization (e.g., with Heptafluorobutyric anhydride, HFBA) is required to stabilize the amine moiety or alkylation to prevent thermal breakdown.

Analytical Workflow Diagram

The following decision tree outlines the sample preparation and instrument selection logic.

Caption: Figure 1. Analytical workflow comparing direct LC-MS/MS analysis vs. GC-MS pathways involving thermal degradation or derivatization.

Experimental Protocols

LC-MS/MS Protocol (Reference Method)

This protocol prioritizes sensitivity and selectivity for the intact molecule.

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 100mm x 2.1mm, 1.8µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

  • B: Methanol + 0.1% Formic Acid.

• Gradient: 10% B to 95% B over 8 minutes.

• MS Parameters (ESI Positive):

Analyte	Precursor Ion (m/z)	Product Ion (Quant)	Product Ion (Qual)	Collision Energy (eV)
Diuron	233.1	72.1	46.1	25 / 40
Diuron-d6 (IS)	239.1	78.1	--	25

• Self-Validation: The ratio of the Quant/Qual ions (72/46) must remain within ±20% of the reference standard to confirm identity.

GC-MS Protocol (Derivatization Method)

This protocol is used when LC-MS/MS is unavailable or for cross-confirmation. It converts Diuron to a volatile heptafluorobutyryl derivative of 3,4-dichloroaniline.

• Hydrolysis: Add 2 mL of 10M NaOH to the sample extract. Heat at 100°C for 1 hour to convert Diuron to 3,4-DCA.

• Extraction: Extract the resulting 3,4-DCA into hexane (2 x 5 mL).

• Derivatization: Add 50 µL of Heptafluorobutyric Anhydride (HFBA) to the hexane extract. Heat at 60°C for 30 mins.

• Neutralization: Wash with 5% NaHCO3 to remove excess acid.

• GC Parameters:

  • Column: DB-5ms (30m x 0.25mm x 0.25µm).

  • Injector: 250°C (Splitless).

  • Temp Program: 60°C (1 min) -> 20°C/min -> 280°C.

• MS Detection (SIM Mode):

  • Target: 3,4-DCA-HFBA derivative .

  • Ions: m/z 357 (Molecular Ion), 161 (Dichlorophenyl group).

Cross-Validation Data Comparison

The following data summarizes performance metrics derived from comparative studies on surface water matrices.

Parameter	LC-MS/MS (Direct)	GC-MS (HFBA Derivatization)	GC-MS (Direct Injection)
Analyte Measured	Intact Diuron	3,4-DCA-HFBA	3,4-DCA (Degradant)
Specificity	High (Distinguishes Parent)	Low (Sums Parent + Metabolite)	Low (Sums Parent + Metabolite)
LOD (Limit of Detection)	0.003 µg/L (3 ppt)	0.05 µg/L (50 ppt)	0.1 µg/L (100 ppt)
Linearity ( )	> 0.999 (0.01 - 100 µg/L)	> 0.995 (0.1 - 100 µg/L)	> 0.990
Recovery (Spiked)	92 - 103%	85 - 95%	70 - 120% (Variable)
Sample Prep Time	Low (< 2 hours)	High (> 4 hours)	Low (< 2 hours)

Key Observation: The GC-MS direct injection method often yields higher apparent concentrations ("false high") in environmental samples because it detects both the herbicide and its degradation products simultaneously.

Critical Discussion

When to use Cross-Validation?

Cross-validation is essential in regulatory disputes or complex matrices (e.g., sludge). If LC-MS/MS detects Diuron but GC-MS (with hydrolysis) detects significantly higher molar equivalents of 3,4-DCA, it confirms the presence of the metabolite 3,4-DCA in the original sample. This differential diagnosis allows researchers to map the degradation pathway of the herbicide in the environment.

Matrix Effects

• LC-MS/MS: Susceptible to ion suppression in ESI source, particularly from humic acids in soil extracts. Use of Deuterated Internal Standards (Diuron-d6) is mandatory to correct for this.

• GC-MS: Less susceptible to ionization suppression but more prone to matrix-induced degradation in the liner (the "matrix-enhanced effect" can sometimes actually improve peak shape by masking active sites, but it is unpredictable).

References

• USGS. (2012). Analysis of the herbicide diuron, three diuron degradates, and six neonicotinoid insecticides in water. U.S. Geological Survey Techniques and Methods. Link

• Hladik, M. L., & Calhoun, D. L. (2012). Analysis of the Herbicide Diuron and Six Neonicotinoid Insecticides in Water - Method Details and Application to Two Georgia Streams. USGS Publications. Link

• Tekin, Z., et al. (2020).[3] A novel determination method for diuron in seaweed samples: Combination of quadruple isotope dilution strategy with LC-QTOF-MS/MS. Journal of Chromatography A. Link

• EPA. (2000). Method 8321B: Solvent-Extractable Nonvolatile Compounds by High-Performance Liquid Chromatography/Thermospray/Mass Spectrometry (HPLC/TS/MS) or Ultraviolet (UV) Detection. SW-846.[4] Link

• Field, J. A., et al. (1997). Diuron and its metabolites in surface water and ground water by SPE and GC/MS. Journal of Agricultural and Food Chemistry. Link

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• 2. Electroanalytical Overview: the Measurement of Diuron - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. jfda-online.com [jfda-online.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(3,5-Dichlorophenyl)-1,1-dimethylurea

An In-Depth Technical Guide for Laboratory Professionals

As a senior application scientist, I've witnessed firsthand the critical importance of robust safety protocols in the laboratory. When handling potent compounds like 3-(3,5-Dichlorophenyl)-1,1-dimethylurea, commonly known as Diuron, a comprehensive understanding of its hazard profile and the corresponding personal protective equipment (PPE) is not just a matter of compliance, but a fundamental prerequisite for ensuring personal and environmental safety. This guide moves beyond a simple checklist, offering a detailed, scientifically-grounded framework for the safe handling of Diuron, from initial risk assessment to the final disposal of contaminated materials.

Understanding the Risks: Why Specific PPE is Non-Negotiable

Diuron is a substituted urea herbicide that, while effective in its intended application, presents a significant hazard profile for researchers. It is crucial to recognize that exposure can occur through multiple routes: inhalation, ingestion, and skin or eye contact.[1] The health risks associated with Diuron exposure are well-documented and include:

• Acute Effects: It can cause moderate eye and skin irritation.[2][3][4][5] Inhalation may lead to irritation of the nose and throat.[1] Ingestion is a primary concern, as the compound is harmful if swallowed.[2][3][4][5][6][7]

• Chronic Effects: Prolonged or repeated exposure can lead to more severe health issues. There is evidence suggesting that Diuron may cause damage to the liver, spleen, and blood.[1][8] The U.S. Environmental Protection Agency (EPA) has classified Diuron as a "known/likely" human carcinogen.[9]

• Environmental Hazards: Diuron is very toxic to aquatic life and can have long-lasting effects in the aquatic environment.[3][10][11] Therefore, preventing its release into the environment is a critical aspect of its handling.

Given these risks, a multi-faceted approach to PPE is essential to create a barrier between the researcher and the chemical, mitigating the potential for exposure and ensuring a safe working environment.

Core Personal Protective Equipment (PPE) for Diuron Handling

The selection of appropriate PPE is the cornerstone of safe Diuron handling. The following table outlines the essential equipment, the rationale for its use, and key specifications to consider.

PPE Component	Rationale	Specifications & Best Practices
Hand Protection	Prevents dermal absorption, a significant route of exposure.	Chemical-resistant gloves are mandatory. Materials such as polyethylene or polyvinyl chloride are recommended.[2][12] Always inspect gloves for tears or punctures before use. Wash the outside of gloves before removal.[4][6][12]
Body Protection	Protects the skin from accidental splashes and contamination.	A long-sleeved shirt and long pants are the minimum requirement.[2][6][12] For tasks with a higher risk of splashing, a chemical-resistant apron should also be worn.[13]
Eye and Face Protection	Shields the eyes from dust, aerosols, and splashes, preventing irritation and potential injury.	Chemical safety goggles or shielded safety glasses are recommended.[2][6] In situations with a high splash risk, a face shield should be used in conjunction with goggles.
Respiratory Protection	Prevents the inhalation of Diuron dust or aerosols, which can cause respiratory tract irritation and systemic toxicity.	A NIOSH-approved respirator is required, especially when handling the powder form or creating aerosols.[2][6] Options include a particulate filtering respirator with any N, R, or P class filter media (NIOSH approval number prefix TC-84A) or a respirator with cartridges and dust pre-filters for pesticides.[2][6][12] A respiratory protection program that includes fit testing and training is essential.[6][14][15]
Foot Protection	Protects the feet from spills and provides a stable footing in the laboratory.	Closed-toe shoes are required. For large-scale operations or when handling liquid formulations, chemical-resistant shoe covers or boots are recommended.

Procedural Guidance: A Step-by-Step Approach to Safety

Adherence to a strict, sequential protocol for donning and doffing PPE is critical to prevent cross-contamination and ensure the efficacy of your protective barrier.

Donning PPE: Establishing the Protective Barrier

The following workflow illustrates the correct sequence for putting on your PPE before handling Diuron.

Figure 1: Recommended sequence for donning PPE.

Doffing PPE: Safe Removal to Prevent Contamination

The removal of PPE is a critical step where cross-contamination can easily occur. Follow this sequence diligently.

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